4-Bromo-2-(trifluoromethoxy)thiophenol

• CAS: 175278-15-6

Core Science & Biosynthesis

4-Bromo-2-(trifluoromethoxy)thiophenol safety data sheet

Title: Beyond the SDS: Strategic Handling and Application of 4-Bromo-2-(trifluoromethoxy)thiophenol CAS: 1214376-74-1 | Formula: C₇H₄BrF₃OS | M.W.: 273.07 g/mol

Part 1: Molecular Profile & Strategic Value

4-Bromo-2-(trifluoromethoxy)thiophenol is not merely a reagent; it is a "privileged scaffold" in modern medicinal chemistry. Its value lies in the orthogonal reactivity of its functional groups and the specific physicochemical properties imparted by the trifluoromethoxy (-OCF₃) moiety.

The "Privileged" Architecture

This molecule offers a triad of strategic advantages for drug discovery, specifically in Lead Optimization phases:

• The -OCF₃ Bioisostere: Unlike a standard methoxy group (-OCH₃), the trifluoromethoxy group is metabolically stable (resisting O-demethylation by CYPs) and highly lipophilic (Hansch

  value 1.04).[1] It modulates pKa and enhances membrane permeability without introducing the steric bulk of a tert-butyl group.

• The Bromine Handle: Positioned para to the thiol, the bromine atom is electronically activated for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) after the sulfur has been protected or functionalized.

• The Thiol Anchor: The thiol (-SH) is a high-yield nucleophile for S-alkylation, allowing the rapid construction of thioethers, which are common linkers in PROTACs and antibody-drug conjugates (ADCs).

Table 1: Physicochemical Profile & Analog Comparison

Property	Data / Prediction	Strategic Implication
Physical State	Liquid (Colorless to Pale Yellow)	Requires volumetric handling; density approx. 1.7 g/mL.
Boiling Point	>200°C (Predicted)	Low volatility reduces inhalation risk compared to lower MW thiols, but "stench" remains potent.
Lipophilicity	High (LogP ~4.2)	Soluble in non-polar organics (DCM, Hexane); Insoluble in water.
Acidity (pKa)	~6.0–6.5 (Thiol)	More acidic than simple thiophenol due to electron-withdrawing -OCF₃ and -Br.

Part 2: Comprehensive Hazard Analysis

While standard Safety Data Sheets (SDS) classify this compound under Skin Irrit. 2 and Acute Tox. 4 , the operational hazards are more nuanced.

The "Stench" Factor & Olfactory Fatigue

Like most thiophenols, this compound has a low odor threshold (ppb range).

• The Hazard: Olfactory fatigue occurs rapidly. You may stop smelling the compound even while exposure concentrations increase.

• The Protocol: Never rely on smell to detect leaks. All handling must occur in a functioning fume hood with a face velocity of >100 fpm.

Oxidative Instability (The Silent Impurity)

Thiophenols are prone to oxidative dimerization in the presence of air, forming the corresponding disulfide:

• Impact: The disulfide is chemically distinct. It will not participate in nucleophilic substitution reactions (S-alkylation) effectively, leading to mysterious yield drops.

• Detection: Appearance of a solid precipitate in the neat liquid or a new non-polar spot on TLC.

Part 3: Storage & Stability Engineering

To maintain the integrity of the reagent, a "Self-Validating Storage System" is required.

• Primary Containment: Store in a septum-sealed vial under an inert atmosphere (Argon preferred over Nitrogen due to density).

• Thermal Control: Refrigerate at 2–8°C. Cold slows the kinetics of auto-oxidation.

• Secondary Containment: Store inside a sealed jar containing a small beaker of activated charcoal or a bleach-soaked wiper to intercept fugitive odors.

Part 4: Synthetic Utility & Protocols

The following diagrams and protocols illustrate the decision logic for using this scaffold.

Visualizing the Reactivity Landscape

Figure 1: Orthogonal reactivity pathways. Note that Path B requires protecting the thiol (e.g., as a thioether or silyl sulfide) to prevent catalyst poisoning.

Protocol A: Thioether Synthesis (S-Alkylation)

Use this route to attach the scaffold to a core structure while keeping the Bromine available for later steps.

• Preparation: Dissolve 1.0 equiv of 4-Bromo-2-(trifluoromethoxy)thiophenol in anhydrous DMF or MeCN.

• Activation: Add 1.2 equiv of Potassium Carbonate (

  ). The mixture will likely turn yellow (thiolate formation).

• Addition: Add 1.1 equiv of the alkyl halide (R-Br or R-I) dropwise at 0°C.

• Monitoring: Warm to RT. Monitor by TLC. The product will be less polar than the starting thiol.

• Quench: Dilute with EtOAc, wash with water x3 (to remove DMF).

  • Critical Step: Wash the organic layer with 10% bleach solution to oxidize any unreacted traces of the stinky thiol before rotary evaporation.

Part 5: Emergency Response & Decontamination

Standard spill kits are insufficient for thiols due to the odor persistence. You must chemically neutralize the hazard.[2]

The "Bleach Oxidation" Protocol

Sodium hypochlorite (Bleach) rapidly oxidizes the thiol to the sulfonic acid (odorless) or sulfoxide, which are water-soluble and non-volatile.

Figure 2: Decontamination workflow. Note: The reaction is exothermic; add bleach slowly to large spills.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22506955 (Analog: 4-Bromo-2-fluorobenzenethiol). Retrieved from [Link]

• University of California, Los Angeles (UCLA) Chemistry. Standard Operating Procedures for Using Stench Chemicals. Retrieved from [Link]

• Meanwell, N. A. (2018).Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Contextual grounding for -OCF3 properties).

• University of Rochester. Reagents & Solvents: How to Work with Thiols. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. stratex.com.au [stratex.com.au]

Technical Guide: Handling and Storage of 4-Bromo-2-(trifluoromethoxy)thiophenol

Executive Summary

4-Bromo-2-(trifluoromethoxy)thiophenol (CAS: 175278-15-6) is a specialized organosulfur building block used in the synthesis of pharmaceuticals and agrochemicals.[1][2] It serves as a precursor for introducing the trifluoromethoxy (

) motif—a critical bioisostere that enhances lipophilicity and metabolic stability in drug candidates.

This compound presents a dual-hazard profile: high acute toxicity and extreme olfactory potency ("Stench") . Improper handling can lead to rapid oxidation (disulfide formation), compromising experimental integrity, and significant laboratory contamination due to its low odor threshold. This guide defines the critical parameters for maintaining chemical purity and operational safety.

Physicochemical Profile & Hazard Identification

Technical Specifications

Property	Specification
CAS Number	175278-15-6
Molecular Formula
Molecular Weight	273.07 g/mol
Physical State	Liquid (Colorless to pale yellow)
Boiling Point	96–98 °C at 15 mmHg
Density	~1.7 g/mL (Estimated based on analogs)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in water

Hazard Analysis (GHS Classification)

• Acute Toxicity (Oral): Category 3 (H301) – Toxic if swallowed.[3]

• Skin Sensitization: Category 1 (H317) – May cause an allergic skin reaction.[3]

• Olfactory Hazard: STENCH .[4][5] Thiophenols have odor thresholds in the ppb range. Vapors can permeate standard septa and adhere to clothing/surfaces.

• Chemical Stability: Air-sensitive. Readily oxidizes to the disulfide dimer (Bis[4-bromo-2-(trifluoromethoxy)phenyl]disulfide) upon exposure to atmospheric oxygen.

Storage Protocol: The "Double-Containment" Standard

To preserve the thiol (

) functionality and contain odors, a strict Double-Containment System is required.

Primary Storage (The Vial)

• Atmosphere: Must be stored under an inert atmosphere (Argon or Nitrogen). Argon is preferred due to its higher density, which blankets the liquid surface more effectively.

• Seal: Use a Teflon-lined screw cap. Parafilm is insufficient for preventing odor leaching over time; use electrical tape or a secondary heat-shrink seal if storing for >1 month.

Secondary Storage (The Overpack)

• Vessel: Place the primary vial inside a wide-mouth glass jar with a screw-top lid.

• Odor Scavenger: Fill the void space in the secondary jar with activated charcoal or a paper towel dampened with 5% sodium hypochlorite (bleach) solution. Note: Do not let bleach contact the primary vial's label directly to avoid corrosion.

• Temperature: Refrigerate at 2–8 °C . Cold storage slows the rate of oxidative dimerization and reduces vapor pressure, minimizing stench release.

Handling & Engineering Controls

The "Stench" Reaction Workflow

All manipulations must occur within a certified chemical fume hood. The following diagram illustrates the mandatory closed-loop setup for running reactions involving this thiophenol.

Figure 1: Closed-loop inert gas manifold with oxidative neutralization trap. Thiol vapors are oxidized to non-volatile sulfonates before entering the exhaust system.

Liquid Transfer Protocol

• Never pour the liquid. Always use a syringe or cannula transfer techniques.

• Needle Decontamination: Immediately after use, draw household bleach into the syringe/needle to oxidize residual thiol before disposal. Do not discard untreated needles into sharps containers, as they will off-gas.

• Glassware Cleaning: Rinse all contaminated glassware with a dilute bleach solution (10% NaOCl) inside the hood before removing it for standard washing. This converts the stench-causing thiol into odorless sulfonic acid derivatives.

Emergency Response & Spill Neutralization

In the event of a spill, speed is critical to prevent building-wide evacuation due to odor.

Figure 2: Decision logic for neutralizing thiophenol spills. The oxidative step is mandatory before removal.

Decontamination Chemistry

The neutralization relies on the oxidation of the thiol group by sodium hypochlorite (bleach):

The resulting sulfonic acid is odorless and water-soluble.

References

• Matrix Scientific . 4-Bromo-2-(trifluoromethoxy)thiophenol Safety Data Sheet. Retrieved from (Verified via search result 1.1).

• Thermo Fisher Scientific . Safety Data Sheet: 4-(Trifluoromethyl)thiophenol (Analogous Handling). Retrieved from .

• Sigma-Aldrich . Product Specification: 4-Bromo-2-(trifluoromethoxy)thiophenol. Retrieved from .

• University of California, Los Angeles (UCLA) . Standard Operating Procedures for Stench Chemicals. Retrieved from .

• PubChem . Compound Summary: 4-Bromo-2-(trifluoromethoxy)benzenethiol.[1] Retrieved from .

Sources

• 1. echemi.com [echemi.com]
• 2. PubChemLite - 4-bromo-2-(trifluoromethoxy)thiophenol (C7H4BrF3OS) [pubchemlite.lcsb.uni.lu]
• 3. aksci.com [aksci.com]
• 4. fishersci.com [fishersci.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]

Strategic Sourcing & Utilization of 4-Bromo-2-(trifluoromethoxy)thiophenol

Executive Summary: The Fluorinated Scaffold Advantage

In modern drug discovery, 4-Bromo-2-(trifluoromethoxy)thiophenol represents a high-value "triad" scaffold.[1] It combines three distinct strategic advantages in a single benzene core:

• Metabolic Stability: The trifluoromethoxy group (-OCF₃) is a lipophilic bioisostere of the methoxy group but blocks metabolic demethylation (CYP450 oxidation), significantly extending half-life (

  ).[1]

• Orthogonal Reactivity: The bromine atom (C-4) allows for selective palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig), while the thiol (C-1) serves as a potent nucleophile for S-alkylation or heterocycle formation.[1]

• Conformational Biasing: The bulky -OCF₃ group ortho to the thiol influences the torsional angle of the ring, often locking downstream biaryl systems into favorable binding conformations.

This guide provides a validated pathway for sourcing, quality control (QC), and handling this sensitive reagent, moving beyond simple catalog listings to ensure experimental success.

Supplier Landscape & Sourcing Strategy

Unlike common solvents, this intermediate is often "made-to-order" or held in limited stock due to the oxidative instability of the thiol group.[1] Suppliers are categorized by their utility in the drug development pipeline.

Table 1: Strategic Supplier Matrix

Supplier Tier	Vendor Name	Strategic Use Case	Purity Grade	Est. Lead Time
Tier 1: Stock	Santa Cruz Biotech (SCBT)	Immediate gram-scale needs for pilot reactions.[1]	>97%	2-5 Days
Tier 1: Stock	Allfluoro Pharmaceutical	Bulk sourcing (>100g) for process chemistry.[1]	>98%	1-2 Weeks
Tier 2: Aggregator	Combi-Blocks	Screening analogs; often re-sources from primary manufacturers.[1]	95-97%	Variable
Tier 3: Custom	Enamine	"REAL" Database; ideal for requesting derivative libraries.[1]	Custom	3-4 Weeks

Sourcing Directive: For CAS 175278-15-6 , prioritize suppliers who ship under inert gas (Argon/Nitrogen).[1] Thiophenols packaged in air will degrade to the disulfide dimer (4,4'-dibromo-2,2'-bis(trifluoromethoxy)diphenyl disulfide) before arrival.[1]

Quality Control: The Self-Validating Protocol

Thiophenols are notorious for "silent" degradation. A bottle labeled 98% purity may actually be 50% thiol and 50% disulfide upon opening. You must validate the material before committing it to a reaction.

The "Oxidation Check" Workflow

Do not rely solely on

H NMR, as the chemical shift difference between the thiol (-SH) and the disulfide dimer is often subtle in aromatic systems.

Step 1: Visual Inspection

• Pass: Clear, colorless to pale yellow liquid/low-melting solid.

• Fail: Dark orange/brown viscous oil or presence of heavy precipitate (indicates extensive oxidation or polymerization).

Step 2: LC-MS Validation (Mandatory) Run a standard reverse-phase LC-MS (ESI-).[1]

• Target Mass: 271/273 Da (Br isotope pattern) [M-H]⁻.

• Contaminant Mass: ~542 Da (Disulfide Dimer).

• Action: If Dimer > 5%, a reduction step (Zn/HCl or DTT) is required before use.

Step 3: Ellman’s Test (Quantitative) For precise stoichiometry (e.g., antibody-drug conjugate linkers), quantify free thiols using 5,5′-dithiobis-(2-nitrobenzoic acid) (DTNB).[1]

• Protocol: React aliquot with DTNB in pH 8.0 buffer. Measure absorbance at 412 nm. Compare against a cysteine standard curve.

DOT Diagram: Procurement & QC Logic

Figure 1: Decision logic for validating thiophenol purity upon receipt. High dimer content requires chemical reduction prior to use.

Handling, Safety & Stability

The "Stench" Factor

Thiophenols possess a repulsive, garlic-like odor with a low olfactory threshold (ppb range).

• Containment: Open only in a functioning fume hood.

• Neutralization: Keep a bleach (sodium hypochlorite) bath ready. Bleach rapidly oxidizes the stench-causing thiol to the odorless sulfonate.[1] Wipe all septa and syringes with bleach before disposal.

Storage Protocol

• Atmosphere: Store under Argon. Nitrogen is acceptable, but Argon is heavier than air and provides a better blanket for liquids.

• Temperature: 2–8°C.

• Container: Teflon-lined septa are essential.[1] Rubber septa absorb the thiol, leading to stench leakage and contamination.

Synthetic Utility & Application

The core value of 4-Bromo-2-(trifluoromethoxy)thiophenol lies in its ability to serve as a "linchpin" in convergent synthesis.[1]

Pathway A: S-Arylation (C-S Bond Formation)

Used to generate biaryl thioethers, common in kinase inhibitors.

• Conditions: Pd(dba)₂ / Xantphos or CuI / Ligand.

• Selectivity: The thiol is more nucleophilic than the aryl bromide is electrophilic. Under basic conditions (K₂CO₃), S-alkylation/arylation occurs chemoselectively over the Br-position, preserving the bromide for a second step.[1]

Pathway B: Heterocycle Formation (Benzothiazoles)

The ortho-relationship between the -SH and the ring carbon allows for cyclization.[1]

• Reaction: Condensation with aldehydes or carboxylic acids to form 6-(trifluoromethoxy)benzothiazoles.[1]

• Mechanism: Initial thiohemiacetal formation followed by oxidative cyclization.

DOT Diagram: Synthetic Divergence

Figure 2: Synthetic divergence map.[1] Path A is the preferred route, utilizing the thiol nucleophile first while preserving the bromide for subsequent elaboration.

References

• Santa Cruz Biotechnology. 4-Bromo-2-(trifluoromethoxy)thiophenol Product Data Sheet. Retrieved from [1]

• Allfluoro Pharmaceutical. Product Catalog: 4-Bromo-2-(trifluoromethoxy)benzenethiol. Retrieved from

• PubChem. Compound Summary: 4-Bromo-2-(trifluoromethoxy)benzenethiol (CAS 175278-15-6).[1] National Library of Medicine. Retrieved from

• Combi-Blocks. Global Supplier of Fluorinated Building Blocks. Retrieved from

• Enamine. Building Blocks & Custom Synthesis Services.[2] Retrieved from

Sources

• 1. Combi-Blocks [combi-blocks.com]
• 2. Chemical Supplier - Enamine [enamine.net]

Protocols & Analytical Methods

Application Note: 4-Bromo-2-(trifluoromethoxy)thiophenol in Agrochemical Synthesis

Executive Summary

4-Bromo-2-(trifluoromethoxy)thiophenol (CAS: 175278-15-6) is a high-value organofluorine intermediate critical to the development of next-generation crop protection agents. Its structural uniqueness lies in the combination of three pharmacophores:

• Trifluoromethoxy group (

  ): Enhances metabolic stability and lipophilicity (LogP), facilitating cuticular penetration in insects and fungi.[1]

• Thiol group (

  ): A versatile nucleophile for constructing thioether bridges, a common bioisostere for ether linkages in active ingredients (AIs) like Flometoquin analogs.[1]

• Bromine handle (

  ): A reactive site for orthogonal functionalization (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) to build complex biaryl scaffolds.[1]

This guide details the handling, synthesis, and application of this compound in creating quinoline-based insecticides and biaryl acaricides .[1]

Chemical Profile & Safety

Compound Identity:

• IUPAC Name: 4-Bromo-2-(trifluoromethoxy)benzenethiol

• CAS Number: 175278-15-6[2]

• Molecular Formula:

  [2]

• Molecular Weight: 273.07 g/mol [1][2]

Physicochemical Properties:

Property	Value	Relevance
Appearance	Colorless to light yellow liquid/low-melting solid	Purity indicator (darkening indicates oxidation).
Boiling Point	~85°C at 1.5 mmHg (Predicted)	Distillable under high vacuum.[1]
Density	1.8 ± 0.1 g/cm³	High density aids in phase separation during workup.[1]

| Acidity (

) | ~5.8 | More acidic than alkyl thiols; forms salts readily with weak bases ( ).[1] |

Safety & Handling (Critical):

• Hazard Class: Corrosive, Acute Toxicant.[1][3]

• Stench: Like all thiophenols, it possesses a potent, repulsive odor (skunk-like).[1]

  • Protocol: ALL work must be performed in a fume hood.[1] Glassware should be bleached (oxidized) immediately after use to destroy residual thiols.[1]

• Oxidation Sensitivity: Readily oxidizes to the disulfide (Ar-S-S-Ar) upon air exposure.[1] Store under Argon/Nitrogen at 2–8°C.

Synthetic Utility: The "Why" and "How"

This intermediate serves as a "linchpin" scaffold.[1] The

group anchors the molecule to a heterocyclic core, while the group allows for late-stage diversification.[1]

Workflow Visualization

The following diagram illustrates the divergent synthesis pathways utilizing this intermediate.

Caption: Divergent synthetic pathways. The thiophenol intermediate enables modular construction of complex agrochemicals via S-alkylation (Pathway A) or metal-catalyzed coupling (Pathway B).

Detailed Protocols

Protocol A: Synthesis of the Thiophenol Intermediate

Rationale: Direct sulfuration of the halide is difficult due to the competing Br group.[1] The most reliable industrial route is via the aniline (Leuckart thiophenol synthesis).[1]

Reagents:

• 4-Bromo-2-(trifluoromethoxy)aniline (1.0 eq)

• Sodium nitrite (

  , 1.1 eq)

• Potassium ethyl xanthate (1.2 eq)

• Hydrochloric acid (HCl)

• Potassium hydroxide (KOH)

Step-by-Step Procedure:

• Diazotization:

  • Suspend the aniline in 15% HCl at 0°C.

  • Add

    (aq) dropwise, maintaining temperature <5°C. Stir for 30 min. The solution should become clear (diazonium salt formation).

• Xanthate Formation:

  • Add the cold diazonium solution dropwise to a solution of potassium ethyl xanthate in water at 65°C. Caution: Nitrogen gas evolution.[1]

  • Stir at 70°C for 1 hour. Extract the resulting aryl xanthate with ethyl acetate.[1]

• Hydrolysis:

  • Dissolve the crude xanthate in ethanol.[1] Add KOH pellets (3.0 eq) and reflux for 4 hours under Nitrogen.

• Workup (Critical for Purity):

  • Evaporate ethanol.[1] Dilute residue with water (degassed).[1]

  • Wash the aqueous layer (containing Ar-S⁻K⁺) with ether to remove non-acidic impurities.[1]

  • Acidify the aqueous layer with HCl to pH 2.[1]

  • Extract the liberated thiophenol with Dichloromethane (DCM).[1] Dry over

    and concentrate.

  • Yield: Typically 75-85%.[1]

Protocol B: Application in Quinoline Insecticide Synthesis

Context: This protocol mimics the synthesis of Flometoquin analogs, where the ether linkage is replaced by a thioether to alter metabolic half-life.[1]

Reaction:

Coupling with 4-Chloroquinoline.[1]

Reagents:

• 4-Bromo-2-(trifluoromethoxy)thiophenol (1.0 eq)

• 4-Chloro-2-methylquinoline (or derivative) (1.0 eq)

• Potassium Carbonate (

  , 2.0 eq)

• Solvent: DMF or NMP (anhydrous)

Procedure:

• Setup: In a flame-dried flask under Argon, dissolve the thiophenol (10 mmol) in DMF (20 mL).

• Deprotonation: Add

  (20 mmol). Stir at RT for 15 min.[1] The mixture may turn yellow.[1]

• Coupling: Add 4-Chloro-2-methylquinoline (10 mmol).

• Reaction: Heat to 80-100°C for 4-6 hours. Monitor by TLC (Hexane/EtOAc 4:1).[1] The thiol spot (

  ) should disappear.[1]

• Quench: Pour into ice water. The product usually precipitates as a solid.[1]

• Purification: Filter and recrystallize from Ethanol/Water.

• Outcome: A 4-((4-bromo-2-(trifluoromethoxy)phenyl)thio)quinoline scaffold ready for biological testing or further Suzuki coupling at the bromine position.

Analytical Validation

To ensure the integrity of the intermediate before use, verify against these parameters:

Method	Specification	Notes
HPLC	>98.0% Area	Column: C18.[4] Mobile Phase: ACN/Water (0.1% TFA).[1] Gradient 50-100% ACN.[1]
1H NMR	Consistent Structure	Diagnostic: Thiol proton ( ) appears as a singlet around 3.5-4.0 ppm (solvent dependent), exchangeable with .
GC-MS	= 272/274	Characteristic 1:1 isotopic pattern for Bromine.[1]

Structure-Activity Relationship (SAR) Context

Why use this specific substitution pattern?

Caption: SAR analysis of the 4-Bromo-2-(trifluoromethoxy)thiophenol fragment in pesticide design.[2][5][6][7]

References

• GuideChem. (2024).[1] Preparation of 4-(Trifluoromethoxy)thiophenol Derivatives for Insecticides.[1][8] Retrieved from

• National Institutes of Health (NIH). (2022).[1] Discovery of Flometoquin, a novel quinoline insecticide.[1][9] (Context on phenoxy-quinoline scaffolds). Retrieved from

• Santa Cruz Biotechnology. (2025).[1][2][3] 4-Bromo-2-(trifluoromethoxy)thiophenol Product Data. Retrieved from

• Google Patents. (2007).[1] Process for preparation of thiophenol derivatives (WO2007066845A1).[1] Retrieved from

• BenchChem. (2025).[1][3][10] Quinoline Derivatives: A Comprehensive Technical Guide.[1][10] Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. scbt.com [scbt.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 4-(Trifluoromethoxy)aniline synthesis - chemicalbook [chemicalbook.com]
• 5. 2-(TRIFLUOROMETHYL)THIOPHENOL | 13333-97-6 [chemicalbook.com]
• 6. US4006186A - Process for the preparation of thiophenols - Google Patents [patents.google.com]
• 7. CN114524705A - Synthetic method of 4-bromo-2-fluorobiphenyl - Google Patents [patents.google.com]
• 8. Page loading... [wap.guidechem.com]
• 9. Discovery of flometoquin, a novel quinoline insecticide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Utilization of 4-Bromo-2-(trifluoromethoxy)thiophenol in Advanced Materials Science

Executive Summary: The "Trifecta" Scaffold

4-Bromo-2-(trifluoromethoxy)thiophenol (CAS: 175278-15-6, analogous) represents a high-value "trifecta" intermediate for advanced materials and medicinal chemistry. Its utility stems from the precise orthogonal reactivity of its three functional groups:

• Thiol (-SH, C1): A "soft" nucleophile and high-affinity anchor for coinage metals (Au, Ag, Cu), enabling Self-Assembled Monolayer (SAM) formation.

• Trifluoromethoxy (-OCF₃, C2): A "super-fluorine" substituent that imparts lipophilicity, unique conformational properties, and a strong dipole moment without the steric bulk of a tert-butyl group.

• Bromine (-Br, C4): A versatile electrophilic handle for Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig), located para to the thiol, ensuring accessibility in surface-bound architectures.

This guide details protocols for leveraging this molecule in Work Function Engineering , Surface-Initiated Polymerization , and Fragment-Based Drug Discovery .

Chemical Profile & Handling

Property	Specification
IUPAC Name	4-Bromo-2-(trifluoromethoxy)benzenethiol
Molecular Weight	~273.07 g/mol
Appearance	Colorless to pale yellow liquid/oil
Boiling Point	~85-90°C at 1 mmHg (Predicted)
Solubility	Soluble in DCM, THF, Toluene; Insoluble in Water
Hazards	Stench , Skin Irritant, Acute Toxicity (Oral/Dermal)

Safety & Handling Protocol

• Odor Control: Thiophenols possess a potent, disagreeable odor. All handling must occur in a functioning fume hood. Glassware should be bleached (hypochlorite solution) immediately after use to oxidize residual thiols to odorless sulfonates.

• Oxidation Sensitivity: The thiol group oxidizes to the disulfide (Ar-S-S-Ar) upon air exposure. Store under Argon/Nitrogen at 2-8°C. If the liquid appears cloudy or solidifies, check for disulfide formation via TLC.

Application I: Work Function Engineering via SAMs

In organic electronics (OFETs, OLEDs), the interface between the metal electrode (Gold) and the organic semiconductor is critical. Coating the electrode with a dipolar SAM modifies its Work Function (

), reducing the charge injection barrier.

Why this molecule? The -OCF₃ group (ortho to thiol) induces a strong dipole moment. The -Br group (para) points away from the surface, providing a reactive site for "clicking" active layers directly to the electrode.

Protocol: Preparation of Reactive SAMs on Gold

Materials:

• Substrate: Polycrystalline Gold on Silicon/Glass (cleaned).

• Solvent: Absolute Ethanol (degassed).

• Reagent: 4-Bromo-2-(trifluoromethoxy)thiophenol (1 mM concentration).

Step-by-Step Methodology:

• Substrate Cleaning:

  • Sonicate Au substrate in acetone (10 min)

    isopropanol (10 min).

  • Treat with UV/Ozone for 20 minutes to remove organic contaminants.

  • Critical: Rinse immediately with ethanol to reduce gold oxide.

• Incubation (SAM Formation):

  • Immerse the clean Au substrate into the 1 mM thiol solution in ethanol.

  • Incubation Time: 24 hours at Room Temperature (RT) in the dark (to prevent photo-oxidation).

  • Note: The bulky -OCF₃ group may slow down packing kinetics compared to simple alkanethiols.

• Rinsing & Drying:

  • Remove substrate and rinse copiously with fresh ethanol to remove physisorbed layers.

  • Dry under a stream of Nitrogen gas.

• Characterization (Validation):

  • Contact Angle: Water contact angle should increase significantly (>85°) due to the hydrophobic -OCF₃ and -Br groups.

  • XPS (X-Ray Photoelectron Spectroscopy): Look for the Br(3d) peak (~70 eV) and F(1s) peak (~688 eV) to confirm monolayer integrity.

Application II: Surface-Initiated Cross-Coupling

Once the SAM is formed, the exposed Bromine atom serves as an initiation point for building complex molecular wires or attaching biomarkers.

Protocol: On-Surface Suzuki Coupling

Concept: Reacting the Bromine-terminated surface with a boronic acid (e.g., Phenylboronic acid) to extend conjugation.

Workflow:

• Catalyst Prep: In a glovebox, mix

  (5 mol%) and Phenylboronic acid (20 mM) in Toluene/Ethanol (2:1).

• Base: Add aqueous

  (2M, degassed).

• Reaction:

  • Immerse the Br-SAM coated slide into the reaction mixture.

  • Heat to 60°C for 12 hours under Argon.

• Cleaning:

  • Rinse with Toluene, Water, then Ethanol.

  • Sonicate briefly in Toluene to remove palladium nanoparticles.

Outcome: The surface now terminates in a Biphenyl unit. This "bottom-up" approach ensures excellent electrical contact between the electrode and the organic layer.

Application III: Polymer Science & Liquid Crystals

In bulk materials, this molecule acts as a functional modifier .

• Liquid Crystals: The trifluoromethoxy group is a standard motif in high-performance liquid crystals. It lowers viscosity while maintaining high dielectric anisotropy (

  ).

  • Usage: Use the thiol to attach to a siloxane backbone (via Thiol-Ene click) and the bromine to attach the mesogenic core.

• Polymer Refractive Index Tuning:

  • Polymers containing high halogen/sulfur content exhibit high refractive indices (

    ).

  • Protocol: React the thiol with a vinyl monomer (e.g., styrene derivative) and polymerize. The -OCF₃ group improves solubility of the resulting high-

    polymer.

Visualization of Workflows

Diagram 1: The "Dual-Anchor" Surface Engineering Workflow

Caption: Step-by-step workflow for converting a gold electrode into a reactive, functionalized surface using the target molecule.

Diagram 2: Structure-Property-Application Logic

Caption: Mapping the chemical functionalities of the molecule to specific material science and pharmaceutical applications.

References

• PubChem. "4-Bromo-2-(trifluoromethoxy)thiophenol Compound Summary." National Library of Medicine. (Note: Verify exact CID/CAS as 175278-15-6 is often used for the anisole analog; structure search confirms the thiophenol variant).

• Love, J. C., et al. "Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology." Chemical Reviews, 2005. (Foundational text on Thiol-Au chemistry).

• Leroux, F. R., et al. "The Trifluoromethoxy Group: A Pharmacophore with Interesting Properties." ChemMedChem, 2008. (Discusses the lipophilicity and electronic properties of -OCF3).

• Santa Cruz Biotechnology. "4-Bromo-2-(trifluoromethoxy)thiophenol Product Data." (Vendor confirmation of availability).

• Morgado, J., et al. "Molecular order of alkyl and aryl thiols self-assembled on Au."[1] Proc. Workshop Nanoscale Self-organizing Structures, 2009. (Comparative study of aryl vs alkyl thiols).

Sources

• 1. Molecular order of alkyl and aryl thiols self-assembled on Au using STM [it.pt]

Application Note: High-Fidelity Purification of 4-Bromo-2-(trifluoromethoxy)thiophenol via Flash Chromatography

Executive Summary

The purification of 4-Bromo-2-(trifluoromethoxy)thiophenol presents a distinct challenge in organic synthesis: the molecule combines high lipophilicity with a reactive sulfhydryl group prone to oxidative dimerization.[1] Standard chromatography on neutral silica often results in significant yield loss due to the on-column formation of the disulfide dimer (bis(4-bromo-2-(trifluoromethoxy)phenyl)disulfide).[1]

This Application Note details a Redox-Preserved Flash Chromatography (RPFC) protocol.[1] By strictly controlling the mobile phase pH and minimizing oxidative residence time, this method suppresses disulfide scrambling and ensures >98% purity. This protocol is essential for medicinal chemists utilizing this scaffold as a linker in antibody-drug conjugates (ADCs) or as a core motif in agrochemicals.[1]

Chemical Context & Properties[1][2][3][4][5][6][7][8][9][10][11][12]

The Molecule

The target molecule features an electron-withdrawing trifluoromethoxy group (-OCF

) and a bromine atom.[1] These substituents significantly increase the acidity of the thiol proton compared to unsubstituted thiophenol.

Property	Value (Approx.)	Implication for Chromatography
Molecular Weight	~273.07 g/mol	Elutes as a small molecule.[1]
pKa (-SH)	5.2 – 5.8	Critical: More acidic than typical thiols (pKa ~6.6).[1] It will partially ionize on neutral silica, leading to tailing and oxidation.[1]
LogP	~4.2	Highly lipophilic.[1] Requires non-polar mobile phases (Hexane/Heptane).[1]
Physical State	Oil / Low-melting solid	"Stench" characteristics require strict fume hood containment.[1]
Major Impurity	Disulfide Dimer	Non-polar impurity; elutes before the product.

The "Thiol-Oxidation" Mechanism on Silica

Silica gel (

) typically contains trace metals (Fe, Al) and adsorbed oxygen.[1] When a thiophenol passes through:

• Deprotonation: The surface pH of silica (often slightly basic depending on manufacturing) or local basic sites can deprotonate the thiol (

  ).[1]

• Radical Coupling: The thiolate anion is easily oxidized by adsorbed

  to a thiyl radical ( ), which rapidly dimerizes to the disulfide ( ).[1]

• Result: The user observes a "ghost peak" or a smeared baseline where the product converts to impurity during the run.

Strategic Method Development

To prevent the mechanism described above, our protocol relies on three pillars:

• Acidic Mobile Phase Suppression: We introduce 0.1% Acetic Acid (AcOH) into the mobile phase.[1] This lowers the pH below the pKa of the thiol, forcing the equilibrium entirely to the protonated form (

  ). Protonated thiols are significantly more stable against auto-oxidation than thiolates.[1]

• Argon-Purged Solvents: Dissolved oxygen in the mobile phase is the primary oxidant. Sparging solvents with Argon removes this vector.[1]

• High Linear Velocity: Reducing the residence time on the column minimizes the window for catalytic oxidation.

Experimental Workflow Diagram

Figure 1: End-to-end workflow for the isolation of sensitive thiophenols. Note the acidic quench and inert storage are critical control points.

Detailed Protocol: Redox-Preserved Flash Chromatography[1]

Reagents & Equipment[1][13][14]

• Stationary Phase: High-performance spherical silica (20–40 µm).[1] Note: Do not use amine-functionalized silica.[1]

• Solvent A: n-Heptane (or Hexanes) + 0.1% v/v Acetic Acid .[1]

• Solvent B: Ethyl Acetate (EtOAc) + 0.1% v/v Acetic Acid .[1]

• Loading Solvent: Dichloromethane (DCM).[1]

• Detection: UV at 254 nm (Aromatic) and 280 nm (Thiol absorption).[1]

Step-by-Step Procedure

Step 1: System Preparation (The "Oxygen Purge")[1]

• Prepare Solvents A and B with the acetic acid modifier.

• Critical: Sparge both solvent reservoirs with Argon or Nitrogen for 15 minutes prior to the run.

• Flush the column with 5 Column Volumes (CV) of 100% Solvent A . This neutralizes any basic active sites on the silica surface.

Step 2: Sample Loading

• Avoid Solid Loading: Evaporating a thiol onto silica allows for maximum air contact and oxidation.

• Method: Dissolve the crude oil in the minimum amount of DCM. Inject directly onto the cartridge (liquid loading) or use a pre-column filled with inert Celite if the sample is dirty.[1]

Step 3: Gradient Elution

The target molecule is non-polar. A shallow gradient is required to separate the disulfide (which elutes first) from the thiol.

Time (CV)	% Solvent B (EtOAc/AcOH)	Phase Description
0 - 1	0%	Isocratic Hold (Elute non-polar impurities)
1 - 10	0% 5%	Very Shallow Gradient
10 - 15	5% 10%	Elution of Target Thiol
15 - 20	10% 100%	Wash (Elute polar byproducts)

Step 4: Fraction Collection & Workup[1]

• Monitor: The disulfide impurity typically elutes at ~2-3% EtOAc.[1] The target thiol elutes at ~5-8% EtOAc.[1]

• Test: Use KMnO

  stain on TLC plates.[1] Thiols stain rapidly (yellow/brown); aromatics absorb UV.[1]

• Pool: Combine pure fractions immediately.

• Evaporate: Remove solvent under reduced pressure (

  C).

• Storage: Backfill the flask with Nitrogen immediately. Store at -20°C.

Troubleshooting & Quality Control

The "Disulfide Trap" Diagnosis

If you observe a peak merging or "fronting," you are likely generating the disulfide on the column.

Figure 2: Mechanistic pathway of on-column oxidation.[1] The addition of Acetic Acid (Green) interrupts the formation of the reactive thiolate anion.

QC Criteria

• H-NMR (CDCl

  ): Look for the thiol proton (-SH) split around 3.5 - 4.0 ppm (often a singlet or broad peak depending on exchange).[1] The disulfide will lack this proton.

• LC-MS: Run in Negative Mode (ESI-).

  • Target:

    (Mass ~271/273 for Br isotopes).[1]

  • Impurity: Look for

    or similar dimer aggregates in Positive Mode.[1]

Safety & Handling (Stench Management)

Thiophenols have a low odor threshold and are potent lachrymators.[1]

• Bleach Bath: Keep a beaker of 10% Sodium Hypochlorite (Bleach) in the hood. Dip all contaminated pipettes/glassware into this immediately. The bleach oxidizes the thiol to the odorless sulfonic acid.

• Ventilation: Never remove fractions from the fume hood until capped and sealed.

References

• Biotage AB. The Flash Purification of Thiols and Thioethers. Application Note AN009. (General principles of thiol chromatography and acidic modifiers).

• Teledyne ISCO. Purification of Acidic Compounds by Flash Chromatography. (Discusses pKa suppression techniques).

• PubChem. Compound Summary: 4-(Trifluoromethyl)thiophenol.[1][2] (Structural analog data for pKa and safety). [1]

• Laufer, R. J. Purification of Thiophenols.[1][3] U.S. Patent 2,954,404.[1] (Foundational chemistry on thiophenol separation from impurities).

• GuideChem. 4-Bromo-2-(trifluoromethoxy)benzenethiol Properties and Suppliers. (Specific compound identification).

Sources

• 1. guidechem.com [guidechem.com]
• 2. 4-Bromo-2-fluorobenzene-1-thiol | C6H4BrFS | CID 22506955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US2954404A - Purification of thiophenols by treatment with aluminum and magnesium alkoxides - Google Patents [patents.google.com]

Application Notes and Protocols for the Purification of 4-Bromo-2-(trifluoromethoxy)thiophenol

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide provides detailed protocols for the purification of 4-Bromo-2-(trifluoromethoxy)thiophenol (CAS No. 175278-15-6), a key intermediate in pharmaceutical and agrochemical synthesis. Given that this compound is likely a liquid or a low-melting solid at ambient temperature, this document presents two primary purification methodologies: vacuum distillation and low-temperature crystallization. The choice of method will depend on the physical state of the crude product and the nature of the impurities.

The trifluoromethoxy group imparts increased lipophilicity and metabolic stability to target molecules, making this thiophenol derivative a valuable building block.[1][2][3] However, like many thiophenols, it is associated with significant toxicity, a strong, unpleasant odor, and sensitivity to air, necessitating careful handling and purification.[4][5]

Preliminary Considerations and Method Selection

However, if the crude material is a solid with a low melting point, or if distillation is not feasible, low-temperature crystallization can be an effective alternative. This technique is particularly useful for removing impurities that have different solubility profiles at very low temperatures.[7]

Key to Method Selection:

• If the crude product is a liquid: Proceed with Protocol 1: High-Vacuum Fractional Distillation.

• If the crude product is a low-melting solid or an oil that does not readily distill: Proceed with Protocol 2: Low-Temperature Crystallization.

Safety First: Handling Thiophenols

Thiophenols are notoriously hazardous.[3][5][8] Before commencing any procedure, it is imperative to adhere to the following safety protocols:

• Work in a certified chemical fume hood: This is mandatory to avoid inhalation of the volatile and toxic compound.[3]

• Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving is recommended), a lab coat, and chemical splash goggles at all times.[5]

• Air-Sensitive Handling: Thiophenols can oxidize in the presence of air to form disulfides.[5] While not always strictly necessary for this compound, handling under an inert atmosphere (nitrogen or argon) is good practice to prevent impurity formation.[2]

• Odor Control: The stench of thiophenols is potent and pervasive. All equipment should be decontaminated with a bleach solution or a specialized thiol-neutralizing agent after use.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to your institution's guidelines.

Protocol 1: High-Vacuum Fractional Distillation

This method is ideal for separating liquids with close boiling points and is the recommended primary purification technique for liquid 4-Bromo-2-(trifluoromethoxy)thiophenol.[9][10][11]

Scientific Rationale

Fractional distillation separates components of a liquid mixture based on differences in their boiling points.[9] By using a fractionating column, a series of vaporization-condensation cycles (theoretical plates) are established, leading to a significant enrichment of the more volatile component in the vapor phase.[11] Performing the distillation under vacuum lowers the boiling points of the components, preventing thermal decomposition of the sensitive thiophenol.

Experimental Workflow

Caption: Workflow for High-Vacuum Fractional Distillation.

Step-by-Step Methodology

• Apparatus Assembly: In a fume hood, assemble a fractional distillation apparatus. A short Vigreux column is suitable for this purpose. Ensure all glassware is dry and joints are properly greased.

• Charging the Flask: To a round-bottom flask, add the crude 4-Bromo-2-(trifluoromethoxy)thiophenol and a few boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

• System Evacuation: Connect the apparatus to a vacuum pump with a cold trap (e.g., liquid nitrogen or dry ice/acetone). Slowly and carefully evacuate the system to the desired pressure (around 15 mmHg).

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection: As the liquid begins to boil, monitor the temperature at the still head. Collect a forerun fraction, which may contain more volatile impurities. Once the temperature stabilizes at the expected boiling point (96-98°C at 15 mmHg), collect the main fraction in a clean, pre-weighed receiving flask.[6]

• Completion: Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the distillation flask.

• System Shutdown: Turn off the heating and allow the apparatus to cool completely before slowly venting the system with an inert gas.

• Product Storage: Transfer the purified liquid to a tared, amber glass vial under an inert atmosphere and store it in a cool, dark, and well-ventilated place.[12]

Troubleshooting

• Bumping: Ensure adequate boiling chips or stirring. If bumping persists, the heating rate may be too high.

• No Distillate: Check for leaks in the system. Ensure the vacuum pump is functioning correctly and the cold trap is sufficiently cold.

• Poor Separation: The fractionating column may not be efficient enough. Consider using a longer column or one with a more efficient packing material. The heating rate might also be too high.

Protocol 2: Low-Temperature Crystallization

This protocol is designed for crude 4-Bromo-2-(trifluoromethoxy)thiophenol that is a low-melting solid or an oil that is difficult to distill.

Scientific Rationale

Low-temperature crystallization relies on the principle that the solubility of a compound in a given solvent decreases as the temperature is lowered.[7] For low-melting compounds, this often requires cooling to sub-zero temperatures. The goal is to find a solvent or solvent system in which the target compound is soluble at or near room temperature but sparingly soluble at a much lower temperature (e.g., -20°C or -78°C), while impurities remain in solution.

Experimental Workflow

Caption: Workflow for Low-Temperature Crystallization.

Step-by-Step Methodology

• Solvent Selection: The choice of solvent is critical. Given the lipophilic nature of the trifluoromethoxy group, non-polar or moderately polar solvents are good starting points.[2] Conduct small-scale solubility tests with solvents such as hexanes, pentane, or a mixed solvent system like diethyl ether/pentane. The ideal solvent will fully dissolve the compound at room temperature and lead to crystal formation upon cooling.

• Dissolution: In a suitable flask, dissolve the crude product in the minimum amount of the chosen solvent at room temperature. Gentle warming may be necessary, but avoid excessive heat to prevent oiling out.

• Crystallization: Slowly cool the solution. This can be achieved by placing the flask in a -20°C freezer, a dry ice/acetone bath (-78°C), or a cryocooler. Slow cooling is crucial for the formation of pure, well-defined crystals. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Isolation: Once a good crop of crystals has formed, they must be isolated quickly by cold filtration. This can be done using a pre-chilled Büchner funnel and filter flask.

• Washing: Wash the crystals with a small amount of the ice-cold crystallization solvent to remove any adhering impurities.

• Drying: Dry the crystals under a stream of inert gas or in a vacuum desiccator.

• Storage: Store the purified solid in a tightly sealed container in a freezer.

Troubleshooting

• Oiling Out: The compound may be coming out of solution above its melting point. This can be addressed by using a more dilute solution or a solvent in which the compound is less soluble.

• No Crystal Formation: The solution may not be saturated enough, or it may be supersaturated. Try evaporating some of the solvent or inducing crystallization by scratching or seeding. A different solvent system may be required.

• Poor Recovery: Too much solvent may have been used, or the compound may have significant solubility even at low temperatures.

Data Presentation

The following table summarizes key parameters for the purification of 4-Bromo-2-(trifluoromethoxy)thiophenol.

Parameter	Vacuum Distillation	Low-Temperature Crystallization
Target Boiling/Melting Point	96-98°C at 15 mmHg[6]	N/A (low-melting solid)
Suitable Solvents	N/A	Hexanes, Pentane, Diethyl ether/Pentane
Expected Yield	> 85%	60-80%
Purity Target (by GC/HPLC)	> 99%	> 98%
Key Impurities to Remove	Disulfides, unreacted starting materials	Compounds with different solubility profiles

References

• Wikipedia. (2023, December 1). 4-Bromothiophenol. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Polshettiwar, V., & Molnár, Á. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 7832.

• Organic Syntheses. (n.d.). Thiophenol. Retrieved from [Link]

• MDPI. (n.d.). Removal of Thiophenol from Water Using Sepiolite. Minerals, 12(4), 459.

• Alfa Aesar. (2024, April 22). Thiophenol - SAFETY DATA SHEET. Retrieved from [Link]

• Wikipedia. (2024, January 12). Fractional distillation. Retrieved from [Link]

• Schlosser, M. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13.

• ChemistryViews. (2013, August 6). Tips and Tricks for the Lab: Air-Sensitive Techniques (4). Retrieved from [Link]

• University of California, Irvine. (n.d.). Crystallization Solvents. Retrieved from [Link]

• LibreTexts Chemistry. (2021, March 5). 5.3: Fractional Distillation. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Low-temperature Crystallization of the Fatty Acids and Glycerides. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Organic Syntheses. (n.d.). Thiophenol. Retrieved from [Link]

• Neilson Lab. (n.d.). The manipulation of air-sensitive compounds. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Retrieved from [Link]

• Google Patents. (n.d.). US2339576A - Separation of phenols from thiophenols.
• ACS Publications. (2023, July 17). The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II. Crystal Growth & Design.

• PrepChem.com. (n.d.). Preparation of thiophenol (benzenethiol; mercaptobenzene; phenyl mercaptan). Retrieved from [Link]

Sources

• 1. Crystallization of fats and oils | Blogs | Sonneveld [sonneveld.com]
• 2. chemistryviews.org [chemistryviews.org]
• 3. fishersci.com [fishersci.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. science.uct.ac.za [science.uct.ac.za]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. Fractional distillation - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Purification [chem.rochester.edu]
• 12. assets.thermofisher.com [assets.thermofisher.com]

Technical Notes & Optimization

Optimizing Suzuki coupling with 4-Bromo-2-(trifluoromethoxy)thiophenol

Ticket ID: #SZK-OCF3-SH-001 Subject: Optimization of Suzuki Coupling with 4-Bromo-2-(trifluoromethoxy)thiophenol Status: Open / High Priority Assigned Specialist: Senior Application Scientist, Organometallic Division

Executive Summary & Critical Reactivity Profile

Welcome to the Advanced Methodologies Support Center. You are attempting to couple 4-Bromo-2-(trifluoromethoxy)thiophenol . This substrate presents a "Trojan Horse" scenario in palladium catalysis. While the aryl bromide is a standard electrophile, the ortho-trifluoromethoxy thiophenol moiety creates a hostile environment for the catalytic cycle.

The Core Conflict: Thiolate Poisoning

The primary failure mode for this reaction is catalyst deactivation .

• Acidity Enhancement: The trifluoromethoxy group (

  ) at the ortho position is strongly electron-withdrawing. This significantly lowers the of the thiol ( ), making it far more acidic than unsubstituted thiophenol.

• Thiolate Formation: Under standard Suzuki basic conditions (

  , ), the thiol deprotonates immediately to form a thiolate anion ( ).

• Pd-S Bond Formation: Sulfur is a "soft" nucleophile with high affinity for Palladium (a "soft" electrophile). The thiolate binds irreversibly to the

  center, forming a stable resting state that prevents transmetallation with the boronic acid.

Immediate Recommendation: Do not attempt direct coupling with the free thiol unless absolutely necessary. The "Protection-Coupling-Deprotection" route is the only self-validating, high-yield strategy.

Decision Logic & Workflow

The following decision tree illustrates the recommended pathways based on your project constraints.

Figure 1: Strategic workflow for handling halothiophenols in cross-coupling. Route A is the validated industrial standard.

Validated Protocols

Protocol A: The "Gold Standard" (Protection Strategy)

Use this for scale-up or when material is precious.

Phase 1: S-Protection (Benzylation)

• Dissolve 4-Bromo-2-(trifluoromethoxy)thiophenol (1.0 eq) in DMF (

  ).

• Add

  (1.2 eq) and Benzyl Bromide ( , 1.1 eq).

• Stir at RT for 2 hours. The electron-withdrawing

  group accelerates this nucleophilic substitution.

• Checkpoint: Verify conversion by TLC/LCMS. The product is the thioether.

Phase 2: Suzuki Coupling

• Substrate: S-Benzyl protected bromide.

• Boronic Acid: 1.2 eq.

• Catalyst:

  (2 mol%). Note: dppf is robust and resists oxidation.

• Base:

  (3.0 eq).

• Solvent: Dioxane/Water (4:1).[1]

• Temp:

  for 4-12 hours.

Phase 3: Deprotection

• Debenzylate using

  in Toluene or Sodium naphthalenide depending on functional group tolerance of the coupled partner.

Protocol B: Direct Coupling (The "Desperation" Route)

Use this only if protection/deprotection steps degrade your specific boronic acid partner.

• Catalyst:

  (2 mol%) + XPhos or SPhos (4-8 mol%).

  • Rationale: Buchwald biaryl phosphine ligands are bulky and electron-rich. They form a "shield" around the Pd center, making it harder for the linear thiolate to bridge or poison the catalyst, while facilitating oxidative addition.

• Base:

  (anhydrous) or . Avoid strong alkoxides.

• Solvent: n-Butanol or Toluene (anhydrous).

• Temperature:

  .

Troubleshooting & FAQs

Q1: My reaction turns black immediately and conversion stops at <5%. Why?

Diagnosis: "Pd Black" precipitation due to catalyst poisoning. Technical Explanation: The free thiol (or disulfide byproduct) has coordinated to the Palladium. The

bond is thermodynamically stable. Once the thiolate saturates the coordination sphere, the catalytic cycle halts, and the Pd aggregates into inactive nanoparticles (Pd black). Solution:

• Switch to Protocol A (Protection).

• If you cannot protect, increase catalyst loading to 5-10 mol% and ensure your ligand:metal ratio is at least 2:1 to keep the Pd solubilized.

Q2: I am seeing a dimer byproduct (Mass = 2x Substrate - 2Br). What is this?

Diagnosis: Disulfide formation.[2] Technical Explanation: In the presence of base and trace oxygen, 4-Bromo-2-(trifluoromethoxy)thiophenol oxidizes rapidly to the disulfide. The

group makes the radical intermediate more stable, accelerating this process. Solution:

• Degas all solvents vigorously (sparge with Argon for 20 mins).

• Add a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) to the reaction mixture if attempting direct coupling, though TCEP can also compete for Pd. Strict anaerobic technique is better.

Q3: Why not use an Acetyl (thioester) protecting group? It's easier to remove.

Diagnosis: "Acyl Transfer" side reaction. Technical Explanation: Under Suzuki conditions (Base + Pd), thioesters can undergo an undesired reaction where the acyl group transfers to the boronic acid or the Pd center, leading to complex mixtures. Solution: Stick to ether-type protecting groups (Benzyl, Methyl, or TIPS).

Q4: Does the group affect the choice of Boronic Acid?

Diagnosis: Steric and Electronic mismatch. Technical Explanation: The

is bulky (similar to an isopropyl group). If you are coupling an ortho-substituted boronic acid, you will face severe steric clash ("Ortho-Ortho" coupling). Solution:

• Use a catalyst system designed for hindered couplings (e.g.,

  or ).

• Increase temperature to

  .

Quantitative Data Summary

Parameter	Route A (Protected)	Route B (Direct)
Typical Yield	85-95%	10-40%
Catalyst Loading	1-2 mol%	5-10 mol%
Reaction Time	4-6 Hours	12-24 Hours
Purification Difficulty	Low (Standard Flash)	High (Separating SM/Disulfide)
Scalability	High (kg scale)	Low (mg scale only)

Mechanistic Visualization

The following diagram details the poisoning mechanism versus the productive cycle.

Figure 2: The kinetic competition between productive transmetallation and catalyst poisoning.

References

• Catalyst Poisoning by Thiols

  • Smith, A. B., & Doughty, V. A. (2003). Palladium-Catalyzed Cross-Coupling Reactions in the Presence of Thiols.[3] Journal of the American Chemical Society.[4]

• Protection Strategies for Suzuki Coupling

  • Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis, 5th Edition. John Wiley & Sons. (Refer to Chapter on Thiol Protection).

• Ligand Effects in Difficult Couplings

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research.

• Electronic Effects of Trifluoromethoxy Groups

  • Leroux, F. R., et al. (2005). The Trifluoromethoxy Group: Properties and Synthetic Applications. Chemical Reviews.

Sources

• 1. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Highly Efficient and Functional-Group-Tolerant Catalysts for the Palladium-Catalyzed Coupling of Aryl Chlorides with Thiols | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 4. Suzuki Coupling [organic-chemistry.org]

Improving yield in Buchwald-Hartwig amination of 4-Bromo-2-(trifluoromethoxy)thiophenol

Ticket #: BH-4Br-OCF3-SH-001

Subject: Improving yield in Buchwald-Hartwig amination of 4-Bromo-2-(trifluoromethoxy)thiophenol

Executive Summary & Root Cause Analysis

User Issue: Low yield or failed coupling during the Palladium-catalyzed amination of 4-Bromo-2-(trifluoromethoxy)thiophenol.

Technical Diagnosis: The primary failure mode is Catalyst Poisoning by the Thiol (-SH) Group . While the electron-withdrawing trifluoromethoxy (-OCF

) group at the ortho position actually activates the C-Br bond for oxidative addition, the free thiophenol moiety is a potent nucleophile and ligand. It coordinates irreversibly to the Palladium center, forming stable, off-cycle Palladium-Thiolate complexes (e.g., [(L)Pd(SAr)2]). This effectively sequesters the catalyst, preventing the catalytic cycle from proceeding.

The Solution: You cannot simply "optimize" the coupling conditions (temperature, base, solvent) to overcome this. You must mask the sulfur atom. The protocol below outlines a high-fidelity workflow: Protect

Couple Deprotect .

The "Gold Standard" Workflow

This workflow is designed to isolate the C-N coupling event from sulfur interference.

Phase A: Thiol Protection (Mandatory)

Select a protecting group (PG) based on your final deprotection needs.

Protecting Group	Stability	Deprotection	Recommended For
Benzyl (Bn)	High	Na / NH (l) or AlCl	Robust substrates; scale-up.
TIPS (Triisopropylsilyl)	Moderate	TBAF or CsF	Acid/Base sensitive substrates.
Methyl (Me)	Very High	NaSMe / DMF (Harsh)	If the final product is the thioether.

Protocol A1: S-Benzylation (Recommended)

• Reagents: 4-Bromo-2-(trifluoromethoxy)thiophenol (1.0 eq), Benzyl Bromide (1.1 eq), K

  CO (2.0 eq).

• Solvent: Acetone or DMF (0.5 M).

• Conditions: Stir at RT for 2–4 hours.

• Workup: Filter salts, concentrate, and flash chromatography (usually non-polar; high Rf).

• Checkpoint: Verify disappearance of -SH stretch in IR or shift in

  H NMR.

Phase B: The Buchwald-Hartwig Amination

Now that the sulfur is masked as a thioether, the substrate behaves as a standard electron-deficient aryl bromide.

Optimized Reaction Conditions

• Catalyst Precursor: Pd

  (dba) (1–2 mol%) or Pd(OAc) (2–4 mol%).

• Ligand: BrettPhos (Primary amines) or RuPhos (Secondary amines).

  • Why? These bulky, electron-rich biaryl phosphines facilitate oxidative addition into the C-Br bond and prevent coordination of the thioether sulfur.

• Base: NaO

  Bu (1.4 eq).

  • Note: If your amine is base-sensitive, switch to Cs

    CO in Dioxane at 100°C.

• Solvent: Toluene or 1,4-Dioxane (anhydrous, degassed).

• Temperature: 80°C – 100°C.

Step-by-Step Protocol

• Inert Atmosphere: Flame-dry a Schlenk tube or vial; cycle Argon/Vacuum 3x.

• Loading: Add Pd

  (dba) (1.0 mol%) and Ligand (e.g., RuPhos, 2.0 mol%). Add solvent (1 mL/mmol) and stir at RT for 5 mins to form the active catalyst L-Pd(0).

• Substrate Addition: Add the S-protected aryl bromide (1.0 eq), the Amine (1.2 eq), and NaO

  Bu (1.4 eq).

• Reaction: Seal and heat to 80°C. Monitor by LCMS.

  • Success Marker: Conversion should reach >90% within 4–12 hours due to the activating -OCF

    group.

Phase C: Deprotection (If required)

Only necessary if the free thiol is required in the final drug candidate.

• Method: Dissolve coupled product in THF/NH

  (l) at -78°C. Add Sodium metal until a deep blue color persists. Quench with NH Cl.

Mechanism & Visualization

The following diagram illustrates the critical "Fork in the Road" between catalyst death (Poisoning) and the successful catalytic cycle.

Caption: Figure 1. Thiol-mediated catalyst poisoning vs. the protected pathway enabling the catalytic cycle.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
0% Yield (Starting Material Recovered)	Catalyst never entered the cycle.	Check Protection: Ensure -SH is fully capped. Even 5% free thiol can poison the entire catalyst load.
Low Yield (<30%) with Black Precipitate	Palladium Black formation ("Pd crash").	Ligand Mismatch: The ligand is not stabilizing Pd enough. Switch to BrettPhos or XantPhos . Increase catalyst loading to 5 mol%.
Product is Hydrodehalogenated (Ar-H)	-Hydride elimination or reduction.	Solvent/Base Issue: Avoid alcohols (use Toluene). Ensure solvents are strictly anhydrous.
C-S Coupling Observed	Competitive reaction.	Protection Failure: The protecting group is falling off (e.g., S-Acetyl is labile). Switch to S-Benzyl .

Frequently Asked Questions (FAQ)

Q: Can I use the free thiol if I add excess catalyst? A: Generally, no . The Pd-S bond strength is thermodynamically very high. While some papers suggest using 10-20 mol% Pd with specific ligands (like Josiphos), the cost and purification difficulty make this impractical compared to a simple protection step.

Q: Does the -OCF

group affect the reaction? A: Yes, positively. The trifluoromethoxy group is electron-withdrawing. In Buchwald-Hartwig amination, electron-poor aryl halides undergo Oxidative Addition (the rate-limiting step for chlorides, though less so for bromides) faster than electron-rich ones. However, it also makes the ring more susceptible to nucleophilic attack, so ensure your base isn't too harsh if you see degradation.

Q: Why BrettPhos/RuPhos? Why not PPh

? A: Triphenylphosphine (PPh ) is a monodentate, relatively weak donor. It cannot effectively stabilize the Pd center against the chelation effects of the thioether (even when protected, the sulfur is "sticky"). Buchwald's biaryl dialkylphosphines (BrettPhos/RuPhos) are bulky, creating a steric wall that prevents sulfur coordination while promoting the reductive elimination of the amine.

References

• Mechanistic Studies on Thiol Poisoning

  • Title: Catalyst Poisoning and Deactivation of Palladium Catalysts.[1][2]

  • Source:ResearchG

  • URL:2[2]

• Buchwald-Hartwig General Protocols

  • Title: The Buchwald–Hartwig Amination After 25 Years.[3][4]

  • Source:University of Groningen.

  • URL:3[3]

• Thiol Compatibility & Ligands

  • Title: Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki−Miyaura Conditions.

  • Source:Journal of Organic Chemistry (ACS).[5]

  • URL:6

• Ligand Selection for C-S Containing Substrates

  • Title: Monophosphine Ligands Promote Pd-C
  • Source:NIH / JACS.

  • URL:7

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. research.rug.nl [research.rug.nl]
• 4. m.youtube.com [m.youtube.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases - PMC [pmc.ncbi.nlm.nih.gov]

Common byproducts in 4-Bromo-2-(trifluoromethoxy)thiophenol reactions

Senior Application Scientist Desk Subject: Troubleshooting Common Byproducts & Reactivity Profiles CAS Reference: 175278-15-6 (Generic scaffold reference)

Executive Summary

4-Bromo-2-(trifluoromethoxy)thiophenol is a high-value fluorinated scaffold used primarily in the synthesis of CNS-active agents (e.g., Riluzole derivatives) and agrochemicals. Its dual-functionality—an acidic thiol (-SH) and an aryl bromide (-Br)—creates a "reactivity conflict" that often leads to specific, repeatable failures in the lab.

This guide addresses the three most common byproduct profiles: Oxidative Dimers (Disulfides) , Catalyst-Poisoned Complexes , and Protonated "Dead" Species from failed lithiation.

Module 1: The Oxidative Trap (Disulfide Formation)

User Complaint: "My product turned from a clear oil to a yellow solid/sludge upon standing."

The Issue: Thiophenols are notoriously prone to aerobic oxidation. The electron-withdrawing trifluoromethoxy (-OCF3) group at the ortho position increases the acidity of the thiol proton (pKa ~5-6), making the corresponding thiolate anion (

) easier to generate. This anion is the primary driver for rapid oxidation into the disulfide dimer.

The Byproduct: Bis(4-bromo-2-(trifluoromethoxy)phenyl)disulfide

Mechanism of Failure

The oxidation proceeds via a radical-anion coupling mechanism, accelerated by trace bases or simply by the moisture in ambient air.

Figure 1: Aerobic oxidation pathway converting the monomeric thiol to the disulfide dimer.

Troubleshooting & Remediation

Symptom	Diagnostic Check	Remediation Protocol
Yellowing / Precipitation	TLC/NMR: Disulfides are non-polar. Look for a new spot with higher Rf (non-polar solvents). 1H NMR will show a slight downfield shift in aromatic protons due to loss of anisotropic shielding from -SH.	Reduction: Treat the mixture with Zn dust/HCl or TCEP (Tris(2-carboxyethyl)phosphine) in MeOH/Water. TCEP is preferred as it is selective and works at neutral pH.
Insoluble Aggregates	Solubility Test: Disulfides are often less soluble in alcohols than the free thiol.	Recrystallization: If the disulfide is the desired storage form (more stable), recrystallize from Ethanol. Reduce immediately before the next step.

Module 2: Cross-Coupling Failures (Catalyst Poisoning)

User Complaint: "Suzuki/Buchwald coupling at the bromine position failed. I recovered starting material or dehalogenated byproducts."

The Issue: You are attempting to use the Aryl Bromide handle while leaving the Thiol free. This is chemically forbidden in most standard protocols. Free thiols (

) and thiolates ( ) have a high affinity for soft metals like Palladium (Pd). They bind irreversibly to the Pd(0) or Pd(II) center, displacing phosphine ligands and forming stable, catalytically inactive Pd-thiolate resting states .

The Byproduct: [Pd(ArS)₂Lₙ] (Inactive Catalyst Complex)

Why It Happens

Standard ligands (PPh3, dppf) cannot compete with the sulfur atom for the metal center. The catalyst never performs the oxidative addition into the C-Br bond because it is "clogged" by the sulfur.

Protocol: The "Protection First" Workflow

Do not attempt direct coupling on the free thiol.

• Step 1: S-Protection.

  • Reagent: 4-Methoxybenzyl chloride (PMB-Cl) or Trityl Chloride.

  • Conditions: K₂CO₃, Acetone, Reflux, 2h.

  • Result: The sulfur is now a thioether (R-S-PMB), which does not poison the catalyst.

• Step 2: Coupling.

  • Reagent: Boronic Acid, Pd(dppf)Cl₂, K₃PO₄.

  • Result: Successful C-C bond formation at the Bromine site.

• Step 3: Deprotection.

  • Reagent: TFA (Trifluoroacetic acid) / Thioanisole scavenger.

Module 3: Lithiation Errors (The "Missing Electrophile")

User Complaint: "I tried Lithium-Halogen exchange with n-BuLi to trap an electrophile, but I just got the debrominated product."

The Issue: The thiol proton (-SH) is far more acidic (pKa ~5) than the Bromine is reactive toward exchange. If you add 1 equivalent of n-BuLi, it simply acts as a base, deprotonating the sulfur. If you add 2 equivalents (one to protect, one to exchange), the resulting dianion is often unstable or insoluble, leading to incomplete reaction.

The Byproduct: 2-(Trifluoromethoxy)thiophenol (Debrominated parent) Note: This usually appears after aqueous workup where the lithiated species is protonated by water.

Troubleshooting Guide: The Double-Deprotonation Trap

Parameter	Recommendation	Scientific Rationale
Base Choice	Use LDA or LiHMDS first	Use a non-nucleophilic base to remove the -SH proton before adding n-BuLi. This prevents n-BuLi from being consumed as a base.
Temperature	-78°C (Strict)	The ortho-OCF3 group stabilizes the lithiated species but also makes it prone to "benzyne-like" elimination or scrambling if the temperature rises above -60°C.
Quenching	Inverse Addition	Cannulate the lithiated species into the electrophile solution, not the other way around. This prevents side reactions due to local concentration gradients.

Decision Tree: Diagnosing Low Yields

Use this logic flow to identify which byproduct is destroying your yield.

Figure 2: Diagnostic logic for identifying reaction failures based on physical state and reagents used.

References

• Mechanisms of Thiol Oxidation

  • Capozzi, G., & Modena, G. (1974). "Oxidation of Thiols."[1][2][3] In The Chemistry of the Thiol Group. This foundational text establishes the radical-anion coupling mechanism for disulfide formation in electron-deficient thiophenols.

  • Source:

• Palladium Catalyst Poisoning by Thiols

  • Kondo, T., & Mitsudo, T. (2000). "Metal-Catalyzed Carbon-Sulfur Bond Formation." Chemical Reviews, 100(8), 3205–3220.

  • Source:

• Lithium-Halogen Exchange in the Presence of Acidic Protons

  • Parham, W. E., & Bradsher, C. K. (1982).[4] "Aromatic Lithium-Halogen Exchange Reactions." Accounts of Chemical Research, 15(10), 300–305. Discusses the kinetics of exchange vs. deprotonation and the stability of lithiated intermediates with ortho-directing groups.

  • Source:

• Properties of Fluorinated Thiophenols

  • PubChem Compound Summary for 4-Bromo-2-(trifluoromethoxy)thiophenol. (Accessed 2024). Provides physical property data and safety handling (GHS)

  • Source:

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. youtube.com [youtube.com]
• 3. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.pku.edu.cn [chem.pku.edu.cn]

Catalyst selection for 4-Bromo-2-(trifluoromethoxy)thiophenol cross-coupling

The following technical guide addresses the specific challenges of using 4-Bromo-2-(trifluoromethoxy)thiophenol in cross-coupling reactions.

Substrate Analysis & Critical Challenges

Before selecting a catalyst, you must recognize the competing reactivities of your substrate. 4-Bromo-2-(trifluoromethoxy)thiophenol presents a "Trojan Horse" scenario in palladium catalysis.

Feature	Chemical Consequence	Impact on Catalysis
Thiol Group (-SH)	High affinity for soft metals (Pd, Pt, Cu).	Critical Poison: Irreversibly binds to Pd(II) intermediates, halting the catalytic cycle immediately unless protected.
Aryl Bromide (Ar-Br)	Standard electrophile.	Reactive Site: Ready for oxidative addition, but requires the catalyst to survive the thiol first.
-OCF3 Group (Ortho)	Strong Electron Withdrawing Group (EWG) + Steric Bulk.	Electronic: Increases acidity of -SH (pKa ~5-6), making the thiolate less nucleophilic. Steric: Blocks bulky ligands from coordinating effectively if coupling at the sulfur.

Decision Matrix: Which Bond are You Forging?

Your experimental path depends entirely on whether you are coupling the Bromide (C-C bond) or the Thiol (C-S bond) .

Figure 1: Workflow decision tree. Attempting C-C coupling without thiol protection is the #1 cause of failure for this substrate.

Module A: C-C Coupling (Suzuki/Heck/Sonogashira)

Goal: React the Ar-Br with a nucleophile (Boronic acid, Alkyne, etc.) while preserving the sulfur.

The "Thiol Poisoning" Problem

Free thiols displace phosphine ligands on Palladium, forming stable polymeric [Pd(Ar)(S-Ar)]n species that precipitate as "Palladium Black" or inactive complexes.

Troubleshooting Guide (Q&A)

Q: I tried a Suzuki coupling directly on the substrate, and the reaction turned black instantly with 0% conversion. Why? A: The free thiol poisoned your catalyst.[1] The sulfur atom is a "soft" nucleophile that binds to Pd(II) much faster than the transmetallation step can occur.

• Solution: You must protect the thiol.

Q: What is the best protecting group for this specific substrate? A: Due to the electron-withdrawing -OCF3 group, the sulfur is less nucleophilic, making protection slightly slower but deprotection easier.

• S-Acetyl (Recommended): React substrate with AcCl/Pyridine. Stable to Suzuki conditions (mild base); cleaves easily with K2CO3/MeOH later.

• Methyl Thioether (-SMe): Very stable, but requires harsh deprotection (NaSEt or BBr3), which might affect the -OCF3 group. Use only if the methyl group is permanent.

• Disulfide Dimer: Oxidize the starting material to the disulfide first. Perform Suzuki coupling (requires 2 equiv. of boronic acid). Reduce back to thiol with Zn/HCl or DTT.

Q: Which catalyst should I use for the protected substrate? A: Once protected (e.g., S-Acetyl), the substrate behaves like a standard electron-deficient aryl bromide.

• Standard: Pd(dppf)Cl2[2]·DCM (3-5 mol%) with K3PO4 or Na2CO3 in Dioxane/Water.

• Challenging Partners: Pd(OAc)2 + SPhos (Buchwald G3). The bulky ligand prevents any residual sulfur interaction.

Module B: C-S Coupling (Thioether Synthesis)

Goal: Use the thiol as the nucleophile to couple with another Aryl Halide.

The "-OCF3 Electronic Effect"

The -OCF3 group at the ortho position pulls electron density from the sulfur.

• Result: The thiol is more acidic (easier to deprotonate) but the resulting thiolate is less nucleophilic (slower to attack Pd).

• Implication: You need a catalyst system that facilitates Reductive Elimination , which is often the rate-limiting step for electron-deficient thiolates.

Protocol: Pd-Catalyzed C-S Coupling

Use this when coupling 4-Bromo-2-(trifluoromethoxy)thiophenol (as the nucleophile) with an Aryl Iodide/Bromide.

Component	Recommendation	Mechanism/Reasoning
Pre-Catalyst	Pd2(dba)3 or Pd(OAc)2	Source of Pd(0).
Ligand	Xantphos (1:1.5 ratio to Pd)	Critical: Xantphos has a wide bite angle (111°). This forces the Pd center geometry to favor reductive elimination of the C-S bond, which is difficult for your electron-poor substrate.
Base	iDipea (Hunig's Base) or Cs2CO3	Mild bases prevent side reactions. The -OCF3 makes the SH acidic enough that strong alkoxides (NaOtBu) are often unnecessary and can cause degradation.
Solvent	1,4-Dioxane or Toluene	Reflux (100-110°C) is usually required.

Troubleshooting Guide (Q&A)

Q: My yield is low (<30%). I see the disulfide dimer as the major byproduct. Why? A: Oxidative dimerization is competing with the cross-coupling.

• Cause: Trace oxygen or slow reductive elimination.

• Fix: Degas solvents thoroughly (sparge with Argon for 20 mins). Switch to Pd-PEPPSI-IPent catalyst. The N-Heterocyclic Carbene (NHC) ligand is extremely robust and stabilizes the intermediate against dimerization.

Q: Can I use Copper catalysis (Ullmann) instead? A: Yes, and it is often cheaper.

• Protocol: CuI (10 mol%), 1,10-Phenanthroline (20 mol%), K3PO4, in DMF at 120°C.

• Note: This requires higher heat than Palladium.[2] Ensure the -OCF3 group is stable (it generally is up to 140°C).

Visualizing the Poisoning Mechanism

Understanding why the reaction fails is key to fixing it.

Figure 2: The kinetic trap. Free thiols react with Pd(II) faster than boronic acids, leading to irreversible catalyst death.

References

• Thiol Poisoning & Protection

  • Kondo, T., & Mitsudo, T. (2000). Metal-Catalyzed Carbon-Sulfur Bond Formation. Chemical Reviews, 100(8), 3205–3220. Link

• C-S Coupling with Electron-Deficient Thiols

  • Fernández-Rodríguez, M. A., et al. (2006).[3] Highly Efficient and Selective Palladium-Catalyzed C-S Coupling of Thiols with Aryl Halides. Journal of the American Chemical Society, 128(6), 1792-1793. Link

  • Note: Demonstrates the efficacy of Xantphos/Pd systems for difficult thiols.

• Pd-PEPPSI Catalysts for Difficult Couplings

  • Organ, M. G., et al. (2007). Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling. Chemistry – A European Journal, 13(1), 150-157. Link

• Electronic Effects of Trifluoromethoxy Group

  • Leroux, F., et al. (2005). The Trifluoromethoxy Group: Synthetic Approaches and Physicochemical Properties. Angewandte Chemie International Edition, 44(40), 6474-6496. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pcliv.ac.uk [pcliv.ac.uk]

Solvent effects on the reactivity of 4-Bromo-2-(trifluoromethoxy)thiophenol

Welcome to the technical support center for 4-Bromo-2-(trifluoromethoxy)thiophenol. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth technical insights and troubleshoot common experimental challenges. My aim is to bridge the gap between theoretical knowledge and practical application, ensuring your success when working with this versatile reagent.

Introduction to 4-Bromo-2-(trifluoromethoxy)thiophenol

4-Bromo-2-(trifluoromethoxy)thiophenol (BrCF3O-TP) is an aromatic thiol bearing a unique combination of substituents. The interplay between the nucleophilic thiol, the electron-withdrawing trifluoromethoxy group, and the bromo substituent gives this molecule a distinct reactivity profile. Understanding these electronic effects is paramount to predicting its behavior and optimizing reaction conditions.

The strongly electron-withdrawing trifluoromethoxy (-OCF3) group significantly increases the acidity of the thiol proton compared to unsubstituted thiophenol. This has a dual effect: it facilitates the formation of the thiolate anion under milder basic conditions, but it also decreases the nucleophilicity of the resulting thiolate due to resonance and inductive delocalization of the negative charge.

This guide will address the most common questions and issues encountered when using this reagent, with a particular focus on the critical role of solvent selection in modulating its reactivity.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My S-alkylation/S-arylation reaction with 4-Bromo-2-(trifluoromethoxy)thiophenol is sluggish. What is the likely cause and how can I improve the reaction rate?

Answer:

A slow reaction rate is one of the most common issues encountered with this substrate and is typically due to either suboptimal solvent choice or insufficient base strength, both of which are critical for generating a sufficiently nucleophilic thiolate.

Causality: The trifluoromethoxy group is strongly electron-withdrawing, which stabilizes the thiolate anion, making it a weaker nucleophile than less substituted thiolates. To achieve a reasonable reaction rate, the choice of solvent is critical to maximize the "effective" nucleophilicity of the thiolate.

Troubleshooting Steps:

• Evaluate Your Base: While the thiol is acidic, a sufficiently strong, non-nucleophilic base is required for complete deprotonation. If you are using a weak base like triethylamine (TEA) or diisopropylethylamine (DIPEA), consider switching to a stronger base such as sodium hydride (NaH), potassium carbonate (K2CO3), or cesium carbonate (Cs2CO3).

• Optimize Your Solvent: The choice of solvent has a profound impact on the nucleophilicity of the thiolate anion.[1]

  • Protic Solvents (e.g., methanol, ethanol, water): These solvents can hydrogen-bond with the thiolate, creating a solvent shell that sterically hinders its approach to the electrophile and reduces its reactivity.[1] While they can be used, reaction rates are often slower.

  • Aprotic Polar Solvents (e.g., DMF, DMSO, acetonitrile): These are generally the solvents of choice. They do not form strong hydrogen bonds with the thiolate, leaving it "naked" and highly nucleophilic.[2] DMSO, in particular, is known to enhance the nucleophilicity of thiolates.[3]

Data-Driven Solvent Selection:

The following table provides a qualitative guide to solvent effects on the relative rate of S-alkylation for an electron-deficient thiophenol like BrCF3O-TP.

Solvent	Solvent Type	Expected Relative Rate	Rationale
DMSO	Polar Aprotic	++++ (Fastest)	Poorly solvates the anion, maximizing nucleophilicity.[3]
DMF	Polar Aprotic	+++	Good choice, slightly less effective than DMSO.
Acetonitrile	Polar Aprotic	++	Moderate reactivity, useful for cleaner reactions.
THF	Nonpolar Aprotic	+	Lower polarity, may not fully dissolve the thiolate salt.
Ethanol	Polar Protic	+ (Slowest)	Extensive H-bonding significantly reduces nucleophilicity.[1]

Experimental Protocol: General Procedure for S-Alkylation

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. reddit.com [reddit.com]
• 3. pubs.acs.org [pubs.acs.org]

Removal of palladium catalyst from 4-Bromo-2-(trifluoromethoxy)thiophenol products

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

The Challenge: You are synthesizing 4-Bromo-2-(trifluoromethoxy)thiophenol . The presence of the thiol (-SH) group presents a unique challenge in palladium (Pd) removal. According to the Hard and Soft Acids and Bases (HSAB) theory, Palladium(II) and Palladium(0) are "soft" acids, while thiols are "soft" bases. This results in a thermodynamic affinity so strong that the product itself acts as a scavenger, sequestering the Pd catalyst into stable, soluble complexes that resist standard aqueous extractions or crystallization.

The Solution: Standard silica scavengers (like simple thiol-functionalized silica) often fail because they merely offer a "lateral move" for the palladium—competing thiol-vs-thiol. To successfully remediate this product, you must use a scavenger with a significantly higher formation constant (Kf) than your product. This typically requires chelating ligands such as Dimercaptotriazine (DMT) or Trimercaptotriazine (TMT) .

Diagnostic & Scavenger Selection

Before initiating a remediation protocol, confirm the nature of your contamination.

Visual Diagnostics

Observation	Probable Cause	Action Required
Dark Brown/Black Precipitate	Colloidal Pd(0) (Palladium Black)	Filtration through Celite® or diatomaceous earth before scavenging.
Orange/Red Solution	Soluble Pd(II)-Phosphine/Thiol complexes	Requires Chemical Scavenging (Si-DMT or Si-TMT).
Product Yield Loss	Non-specific binding to scavenger	Switch from Carbon to Functionalized Silica; check solvent compatibility.

Scavenger Decision Matrix

The following logic gate determines the correct scavenger based on your product's functional groups.

Caption: Decision tree prioritizing chelating ligands (DMT/TMT) over simple thiols when the product itself contains sulfur.

Standard Operating Procedure (SOP)

Protocol: Batch Scavenging with Si-DMT Target Limit: <10 ppm (ICH Q3D Class 2B)

Safety Note: 4-Bromo-2-(trifluoromethoxy)thiophenol is a stench agent and potential irritant.[1] All operations must occur in a fume hood.

Materials

• Scavenger: Silica-supported Dimercaptotriazine (e.g., SiliaMetS® DMT or Biotage® Si-TMT).

• Solvent: THF, Ethyl Acetate, or Toluene (Avoid alcohols if ester transesterification is a risk, though not applicable here).

• Equipment: Overhead stirrer (preferred over magnetic for resin integrity).

Step-by-Step Workflow

• Dissolution: Dissolve the crude 4-Bromo-2-(trifluoromethoxy)thiophenol in 10 volumes of solvent (e.g., 10 mL/g).

• Loading Calculation:

  • If Pd content is known (via ICP): Add 4 molar equivalents of scavenger relative to the Pd content.

  • If Pd content is unknown: Add 20% w/w of scavenger relative to the mass of the crude product.

• Incubation:

  • Add the scavenger resin to the solution.

  • Crucial Step: Heat the mixture to 50-60°C for 4-12 hours .

  • Why? Pd-Thiol bonds are strong.[2] Thermal energy is required to overcome the activation energy for ligand exchange from the product-S to the scavenger-S-N-S chelate.

• Filtration:

  • Cool to room temperature.

  • Filter through a 0.45 µm PTFE membrane or a fritted glass funnel to remove the silica.

  • Wash the silica cake with 2 volumes of clean solvent to recover entrained product.

• Validation:

  • Concentrate a small aliquot.

  • Perform trace metal analysis (ICP-MS or XRF).

Caption: Operational workflow for thermal scavenging of Palladium from thiol-based APIs.

Troubleshooting Guide (FAQ)

Issue: "I used a scavenger, but the Pd levels barely dropped."

Root Cause: You likely used a standard thiol-based scavenger (e.g., Si-Thiol) or insufficient heat. Scientific Explanation: Your product is a thiol.[3][4] If you add a thiol scavenger, you are setting up an equilibrium: Pd-Product ⇌ Pd-Scavenger. Since both ligands are similar (monodentate sulfur), the equilibrium constant (

) is near 1, and removal is poor. Corrective Action: Switch to Si-DMT or Si-TMT . The triazine ring allows for bidentate/tridentate binding (chelation), which increases the binding constant by orders of magnitude (Entropy effect), effectively pulling Pd off your product.

Issue: "My product yield dropped significantly after scavenging."

Root Cause: Non-specific adsorption of the aromatic product onto the silica backbone or carbon pores. Corrective Action:

• Avoid Activated Carbon: Carbon has high surface area and often adsorbs hydrophobic aromatics like 4-Bromo-2-(trifluoromethoxy)thiophenol.

• Solvent Switch: Ensure your product is highly soluble in the scavenging solvent. If the product is on the verge of precipitation, it will adhere to the silica. Add more solvent or switch to a stronger solvent (e.g., THF instead of Heptane).

• Wash the Cake: Ensure you wash the filtered scavenger pad with at least 3 bed volumes of solvent to desorb the product.

Issue: "The product turned yellow/orange after scavenging."

Root Cause: Oxidation of the thiol to a disulfide (dimerization), accelerated by heat and trace metal catalysis. Corrective Action:

• Inert Atmosphere: Perform the scavenging step under Nitrogen or Argon.

• Degassed Solvents: Sparge solvents to remove dissolved oxygen before heating.

• Check Purity: Run LC-MS to distinguish between Pd-coloration (red/brown) and Disulfide-coloration (often yellow).

Regulatory & Compliance (ICH Q3D)

For drug development, Palladium is classified as a Class 2B impurity.

• Oral PDE (Permitted Daily Exposure): 100 µ g/day .

• Parenteral PDE: 10 µ g/day .[5]

Calculation for Specification: If the maximum daily dose of your drug is 10 g (high dose scenario):

[6]

Note: Most pharmaceutical QA departments set internal limits at <10 ppm regardless of dose to ensure robust compliance.

References

• SiliCycle Inc. (2023). SiliaMetS® Metal Scavengers User Guide. Retrieved from

• International Council for Harmonisation (ICH). (2019). Guideline Q3D(R2) on Elemental Impurities. Retrieved from

• Biotage. (2024). Metal Scavenging in Organic Synthesis: Si-TMT vs Si-Thiol. Retrieved from

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients. Advanced Synthesis & Catalysis, 346(8), 889-900.

Sources

• 1. 4-(TRIFLUOROMETHYL)THIOPHENOL | 825-83-2 [chemicalbook.com]
• 2. reddit.com [reddit.com]
• 3. 4-Bromothiophenol - Wikipedia [en.wikipedia.org]
• 4. velocityscientific.com.au [velocityscientific.com.au]
• 5. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 6. onyxipca.com [onyxipca.com]

Technical Support Center: TLC Monitoring of 4-Bromo-2-(trifluoromethoxy)thiophenol

Status: Operational Ticket ID: #TLC-SH-Br-OCF3 Assigned Specialist: Senior Application Scientist Subject: Troubleshooting chromatography artifacts and visualization for halogenated thiophenols.

Executive Summary & Chemical Profile

Welcome to the technical support hub. You are likely monitoring the synthesis or purification of 4-Bromo-2-(trifluoromethoxy)thiophenol . This molecule presents a "perfect storm" of chromatographic challenges due to its three distinct functional motifs:

• Thiol (-SH): Highly susceptible to oxidative dimerization (disulfide formation) on silica gel and acidic enough (pKa ~6-7) to cause "tailing" or streaking.

• Trifluoromethoxy (-OCF3): Extremely lipophilic and electron-withdrawing, significantly increasing the

  value compared to non-fluorinated analogs.

• Bromine (-Br): Provides a heavy atom effect, generally enhancing UV absorption, but adds mass.

This guide addresses the specific failure modes associated with these properties.

Troubleshooting Guides (Q&A)

Category A: "I see multiple spots for a pure compound" (Oxidation Artifacts)

User Question: "I purified my thiophenol by column chromatography. NMR shows it's pure, but when I run a TLC plate, I see two distinct spots. Is my compound decomposing?"

Technical Diagnosis: You are likely observing On-Plate Oxidation . Silica gel is not inert; its surface catalyzes the oxidation of thiols to disulfides (

) upon exposure to air. This happens during the spotting and elution process.

The Solution: 2D TLC Validation Do not re-purify until you confirm this artifact. Perform a Two-Dimensional TLC experiment to validate stability.

Protocol:

• Spot the sample in the corner of a square TLC plate.

• Run 1: Elute vertically.

• Dry: Allow the solvent to evaporate completely (this exposes the silica-adsorbed thiol to air, accelerating oxidation).

• Run 2: Rotate the plate 90° and elute with the same solvent system.

Interpretation:

• Diagonal Alignment: The compound is stable.

• Off-Diagonal Spot: The compound reacted on the plate. The new spot is the disulfide dimer.

Visualization of Logic:

Figure 1: 2D TLC Workflow to distinguish intrinsic impurities from silica-mediated oxidation artifacts.

Category B: "The spot is streaking or tailing" (Acidity Issues)

User Question: "The product spot looks like a comet with a long tail. It makes it hard to separate from close impurities."

Technical Diagnosis: Thiophenols are significantly more acidic than alcohols. The silanol groups (

) on the TLC plate surface can deprotonate the thiol ( ), causing the ionized species to drag or "tail" behind the neutral species.

The Solution: Acidify the Mobile Phase You must suppress the ionization. Add a weak organic acid to your eluent system.

Recommended Mobile Phases:

Polarity	Composition (v/v)	Application
Low	Hexane / DCM (9:1) + 1% Acetic Acid	Best for checking purity of the final thiophenol.
Medium	Hexane / EtOAc (95:5) + 1% Acetic Acid	Standard monitoring system.

| High | Hexane / EtOAc (8:2) | Likely too polar; the lipophilic

group will push . |

Category C: "I can't distinguish the Thiol from the Disulfide" (Visualization)

User Question: "UV shows two spots, but I don't know which is my free thiol and which is the disulfide impurity. How do I tell them apart?"

Technical Diagnosis: Both the thiol and the disulfide absorb UV light due to the aromatic ring. You need a chemoselective stain .

The Solution: Ellman’s Reagent (DTNB) Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid)) undergoes a disulfide exchange reaction specifically with free sulfhydryl groups (-SH), releasing a yellow chromophore (TNB).[1] Disulfides do not react.

Staining Protocol:

• Preparation: Dissolve 20 mg of DTNB in 10 mL of Ethanol/Water (1:1). (Optional: Add 1 drop of pyridine to basify slightly).

• Application: Dip the TLC plate or spray lightly.

• Result:

  • Yellow Spot: Free Thiol (4-Bromo-2-(trifluoromethoxy)thiophenol).

  • No Color Change (UV active only): Disulfide impurity or non-thiol precursors.

Reaction Monitoring Workflow

Context: The most common synthesis route is the reduction of 4-Bromo-2-(trifluoromethoxy)benzenesulfonyl chloride .

Chromatographic Behavior:

• Starting Material (Sulfonyl Chloride): More polar than the thiol. Often hydrolyzes to sulfonic acid (stays at baseline) if the plate is wet.

• Product (Thiol): Less polar (runs higher).

• Impurity (Disulfide): Non-polar (runs highest, often near solvent front in non-polar eluents).

Monitoring Logic:

Figure 2: Reaction monitoring workflow emphasizing the quench step to prevent false readings.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard reference for general TLC and staining procedures).

• Ellman, G. L. "Tissue sulfhydryl groups." Archives of Biochemistry and Biophysics, 1959 , 82(1), 70–77. (Original methodology for DTNB staining).

• Freeman, F., et al. "Silica Gel-Facilitated Oxidation of Thiols." Journal of Organic Chemistry, 2023.
• Glass, R. S. "Monitoring of Thiol-Disulfide Interchange." Methods in Enzymology, 1987. (Mechanistic background on disulfide exchange detection).

Sources

• 1. broadpharm.com [broadpharm.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectroscopic Analysis of 4-Bromo-2-(trifluoromethoxy)thiophenol

For the discerning researcher in drug discovery and organic synthesis, the unambiguous structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone for providing detailed information about the molecular structure of a compound. This guide offers an in-depth analysis of the ¹H NMR spectrum of 4-Bromo-2-(trifluoromethoxy)thiophenol, a halogenated and fluorinated thiophenol derivative with potential applications in medicinal chemistry and materials science. By comparing its predicted spectral features with those of structurally related analogs, we provide a comprehensive framework for its characterization.

Predicting the ¹H NMR Spectrum of 4-Bromo-2-(trifluoromethoxy)thiophenol: A Substituent-Based Approach

The structure of 4-Bromo-2-(trifluoromethoxy)thiophenol presents a trisubstituted benzene ring, which gives rise to a complex and informative ¹H NMR spectrum. The chemical shifts of the aromatic protons are influenced by the electronic effects of three distinct substituents: the electron-donating thiol (-SH) group, the electron-withdrawing and inductively electronegative bromo (-Br) group, and the strongly electron-withdrawing trifluoromethoxy (-OCF₃) group.

To predict the ¹H NMR spectrum, we can start with the chemical shift of benzene (approximately 7.3 ppm) and consider the additive effects of each substituent on the aromatic protons.[1]

• Thiol Group (-SH): The -SH group is a weak electron-donating group, which tends to shield aromatic protons, causing an upfield shift (to lower ppm values).

• Bromo Group (-Br): The bromo group is an electron-withdrawing group through induction but a weak electron-donating group through resonance. Overall, it is considered a deactivating group and will generally cause a downfield shift for adjacent protons.

• Trifluoromethoxy Group (-OCF₃): The -OCF₃ group is a potent electron-withdrawing group due to the high electronegativity of the fluorine atoms. This group will significantly deshield nearby protons, causing a substantial downfield shift.

Based on these principles, we can anticipate the following for the three aromatic protons (H-3, H-5, and H-6) and the thiol proton (SH) of 4-Bromo-2-(trifluoromethoxy)thiophenol:

• H-6: This proton is ortho to the electron-donating -SH group and meta to the electron-withdrawing -Br and -OCF₃ groups. The shielding effect of the thiol group is expected to be counteracted by the deshielding effects of the other two groups, resulting in a chemical shift in the downfield region of the aromatic spectrum.

• H-5: This proton is meta to the -SH and -OCF₃ groups and ortho to the -Br group. The proximity to the electronegative bromine atom will likely cause a significant downfield shift.

• H-3: This proton is ortho to the strongly electron-withdrawing -OCF₃ group and meta to the -SH and -Br groups. The powerful deshielding effect of the -OCF₃ group is expected to shift this proton the furthest downfield.

• SH Proton: The chemical shift of the thiol proton can be highly variable and is dependent on factors such as concentration, solvent, and temperature. It typically appears as a broad singlet and its chemical shift can range from 3 to 4 ppm.[2]

The coupling patterns will also be informative. We expect to see doublet of doublets or more complex multiplets for each aromatic proton due to coupling with its neighbors.

Comparative ¹H NMR Analysis: Insights from Structural Analogs

To refine our prediction, a comparative analysis with the experimental ¹H NMR data of simpler, structurally related molecules is invaluable.

Compound	Aromatic Protons Chemical Shift (ppm)	Thiol Proton Chemical Shift (ppm)	Reference
Thiophenol	7.0-7.4 (multiplet)	~3.4	[2][3]
4-Bromothiophenol	7.13 (doublet), 7.32 (doublet)	~3.42	[4][5]
1-Bromo-4-(trifluoromethoxy)benzene	7.08 (doublet), 7.49 (doublet)	N/A	[6]
Predicted: 4-Bromo-2-(trifluoromethoxy)thiophenol	H-6: ~7.2-7.4, H-5: ~7.4-7.6, H-3: ~7.6-7.8	~3.5-4.5 (broad singlet)	N/A

Analysis of Comparative Data:

• The spectrum of thiophenol shows a complex multiplet for the aromatic protons centered around 7.2 ppm.[2][3]

• In 4-bromothiophenol , the introduction of the bromo group at the para position results in a simpler spectrum with two doublets, corresponding to the two sets of equivalent aromatic protons. The protons ortho to the bromine are shifted downfield to 7.32 ppm compared to thiophenol.[4][5]

• 1-Bromo-4-(trifluoromethoxy)benzene demonstrates the strong deshielding effect of the -OCF₃ group, with the protons ortho to it appearing at 7.49 ppm.[6]

By synthesizing these observations, our prediction for 4-Bromo-2-(trifluoromethoxy)thiophenol anticipates a spectrum where the aromatic protons are spread over a wider range due to the diverse electronic environments created by the three substituents.

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum of 4-Bromo-2-(trifluoromethoxy)thiophenol, the following experimental protocol is recommended:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-Bromo-2-(trifluoromethoxy)thiophenol.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a clean, dry NMR tube. Chloroform-d (CDCl₃) is a common choice for many organic molecules.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

  • Tune and shim the spectrometer to ensure a homogeneous magnetic field.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical acquisition parameters include:

    • Pulse angle: 30-45 degrees

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16 (adjust as needed for desired signal-to-noise ratio)

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase correct the spectrum to obtain pure absorption signals.

  • Baseline correct the spectrum to ensure accurate integration.

  • Integrate the signals to determine the relative number of protons for each resonance.

  • Reference the spectrum to the internal standard (TMS at 0.00 ppm).

Visualizing Structural Relationships

The following diagrams illustrate the structure of 4-Bromo-2-(trifluoromethoxy)thiophenol and the expected coupling relationships between the aromatic protons.

Caption: Molecular structure of 4-Bromo-2-(trifluoromethoxy)thiophenol with proton labeling.

Caption: Expected spin-spin coupling interactions between aromatic protons.

Conclusion

The ¹H NMR spectrum of 4-Bromo-2-(trifluoromethoxy)thiophenol is predicted to exhibit three distinct aromatic proton signals in the downfield region, each likely appearing as a complex multiplet due to spin-spin coupling. The chemical shifts of these protons are governed by the interplay of the electron-donating thiol group and the electron-withdrawing bromo and trifluoromethoxy substituents. By comparing the predicted spectrum with the known spectra of simpler analogs, researchers can confidently assign the resonances and confirm the structure of this complex molecule. The provided experimental protocol offers a robust starting point for obtaining high-quality data for this and similar compounds, facilitating the advancement of research in drug development and materials science.

References

• ResearchGate. ¹H NMR for reaction using thiophenol and 4-benzylidene-2- phenyl-4 H... Available at: [Link]

• LibreTexts. Assigning the ¹H-NMR Signals of Aromatic Ring 1H-atoms. Available at: [Link]

• The Royal Society of Chemistry. Supporting Information Trifluoromethylation of Thiophenols and Thiols with Sodium Trifluoromethanesulfinate and Iodine Pentoxide. Available at: [Link]

• SpectraBase. 4-Bromothiophenol - Optional[¹H NMR] - Chemical Shifts. Available at: [Link]

• James Madison University. Short Summary of ¹H-NMR Interpretation. Available at: [Link]

• SpectraBase. Thiophenol - Optional[¹H NMR] - Chemical Shifts. Available at: [Link]

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. Thiophenol(108-98-5) 1H NMR [m.chemicalbook.com]
• 3. spectrabase.com [spectrabase.com]
• 4. 4-Bromothiophenol(106-53-6) 1H NMR [m.chemicalbook.com]
• 5. spectrabase.com [spectrabase.com]
• 6. 1-Bromo-4-(trifluoromethoxy)benzene(407-14-7) 13C NMR spectrum [chemicalbook.com]

Technical Comparison: IR Spectroscopic Profiling of 4-Bromo-2-(trifluoromethoxy)thiophenol

Executive Summary

This guide provides a technical analysis of the infrared (IR) spectrum of 4-Bromo-2-(trifluoromethoxy)thiophenol , a specialized building block used in the synthesis of agrochemicals and pharmaceuticals. Due to the presence of the highly electronegative trifluoromethoxy (–OCF₃) group and the oxidation-sensitive thiol (–SH) moiety, accurate spectroscopic characterization is critical.

This document objectively compares the target molecule against its two most common structural analogs/impurities: the phenol precursor (oxygen isostere) and the disulfide dimer (oxidation product). By focusing on specific diagnostic bands, researchers can validate identity and purity without initially resorting to more expensive NMR techniques.

Spectral Architecture & Band Assignment

The IR spectrum of 4-Bromo-2-(trifluoromethoxy)thiophenol is dominated by three distinct regions. The interplay between the electron-withdrawing –OCF₃ group and the electron-donating –SH group creates a unique signature.

Table 1: Diagnostic IR Bands (Target Molecule)

Functional Group	Frequency Region (cm⁻¹)	Intensity	Diagnostic Value
S–H Stretch	2550 – 2600	Weak, Sharp	Primary Identifier. Confirms the presence of the free thiol. Absence indicates oxidation to disulfide.
Aromatic C–H	3050 – 3100	Weak	Standard aromatic marker. Differentiates from aliphatic solvents.[1]
–OCF₃ Stretch	1150 – 1350	Very Strong	Dominant Feature. The C–F stretches here are intense and broad, often obscuring C–O stretches.
Ring Breathing	1470 – 1580	Medium	Characteristic of the 1,2,4-substitution pattern on the benzene ring.
C–Br Stretch	500 – 700	Medium/Strong	Fingerprint region marker.

Expert Insight: The S–H stretch is often overlooked due to its low intensity, but it is the only reliable IR marker to confirm the protonated thiol state. It appears in a "quiet" region of the spectrum (2500 cm⁻¹), making it highly diagnostic despite its weakness.

Comparative Analysis: Alternatives & Impurities

In a synthetic context, this molecule is frequently confused with or contaminated by two specific analogs. The following comparison highlights how to distinguish them.

Scenario A: Target vs. The Phenol Analog

Alternative: 4-Bromo-2-(trifluoromethoxy)phenol Context: The phenol is often the starting material for the thiophenol synthesis (via Newman-Kwart rearrangement).

• The Differentiator: The O–H vs. S–H stretch .

• Observation:

  • Phenol: Exhibits a broad, strong band at 3200–3550 cm⁻¹ due to hydrogen bonding.[1]

  • Thiophenol (Target): Lacks the broad OH band. Instead, shows the sharp S–H peak at ~2570 cm⁻¹ .

Scenario B: Target vs. The Disulfide Dimer

Alternative: Bis(4-bromo-2-(trifluoromethoxy)phenyl) disulfide Context: Thiols oxidize rapidly in air to form disulfides.

• The Differentiator: The Disappearance of S–H .

• Observation:

  • Target: Visible S–H peak at ~2570 cm⁻¹.[2]

  • Disulfide: The S–H peak vanishes. The S–S stretch appears at ~500 cm⁻¹ but is often too weak or obscured in IR (it is Raman active).

Experimental Protocol: Validating the Spectrum

To obtain a publication-quality spectrum that accurately reflects the thiol state, strict control of the environment is required to prevent in-situ oxidation.

Method: Inert Liquid Film Analysis (ATR-FTIR)

• Instrument Setup: Use a Diamond or ZnSe ATR (Attenuated Total Reflectance) accessory.

  • Why: KBr pellets can contain moisture (hygroscopic), which interferes with the critical S–H/O–H region.

• Sample Preparation:

  • If the sample is solid/low-melting: Purge the ATR crystal stage with Nitrogen (N₂) for 30 seconds.

  • Place the sample on the crystal.

  • Crucial Step: If the sample is liquid, cover it immediately with a glass slip or maintain N₂ flow to minimize air contact.

• Acquisition:

  • Resolution: 4 cm⁻¹

  • Scans: 16–32 (Avoid excessive scanning time to prevent heating/oxidation).

• Post-Run Cleaning:

  • Clean immediately with Isopropanol. Thiols can bind strongly to ZnSe crystals if left to dry.

Decision Logic & Workflow

The following diagram illustrates the logical workflow for assessing the purity of 4-Bromo-2-(trifluoromethoxy)thiophenol using IR spectroscopy.

Figure 1: Spectroscopic decision tree for validating thiol identity against common impurities.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard reference for S-H and C-F group frequencies).

• Leroux, F. R., et al. (2005). "The Trifluoromethoxy Group: A Pharmacophore with Unique Properties."[3] ChemMedChem.

• National Institute of Standards and Technology (NIST). "Infrared Spectra of Thiophenols." NIST Chemistry WebBook.

• Lin-Vien, D., et al. (1991). The Handbook of Infrared and Raman Characteristic Frequencies of Organic Molecules. Academic Press. (Authoritative source for OCF3 vs CF3 spectral distinctions).

Sources

• 1. infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. reddit.com [reddit.com]
• 3. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activity &amp; Therapeutic Potential of 4-Bromo-2-(trifluoromethoxy)thiophenol Derivatives

This guide provides an in-depth technical analysis of the biological activity and therapeutic potential of 4-Bromo-2-(trifluoromethoxy)thiophenol (CAS 175278-15-6) and its downstream derivatives.

A Comparative Technical Guide for Medicinal Chemists

Executive Summary: The Scaffold Advantage

4-Bromo-2-(trifluoromethoxy)thiophenol represents a "privileged scaffold" in modern drug discovery, combining three critical pharmacophoric elements into a single benzene core:

• Thiophenol Moiety (-SH): A versatile nucleophile for constructing thioethers, sulfones, and benzothiazoles.

• Trifluoromethoxy Group (-OCF₃): A superior bioisostere to the methoxy group. It enhances lipophilicity (

  ) and metabolic stability by blocking oxidative metabolism at the 2-position.

• Bromine Handle (-Br): Positioned at C4, this halogen serves as a "gateway" for late-stage diversification via Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig), allowing the rapid generation of Structure-Activity Relationship (SAR) libraries.

This guide analyzes the performance of derivatives synthesized from this core, specifically focusing on Neuroprotective Benzothiazoles , Antimicrobial Thiazolidinones , and Anticancer Diaryl Sulfides .

Comparative Analysis of Biological Activity[1][2][3][4]

A. Neuroprotection: Benzothiazole Derivatives (Riluzole Analogs)

The most prominent application of this scaffold is in the synthesis of Riluzole (6-(trifluoromethoxy)benzothiazol-2-amine) analogs.[1][2] The introduction of a bromine atom at the 4-position (yielding Bromoriluzole ) significantly alters the electrophysiological profile.

Mechanism of Action: Blockade of voltage-gated sodium channels (

) and inhibition of glutamate release.[2]

Compound	Structure	(Na⁺ Block)	Use-Dependence Ratio (TB/PB)*	Metabolic Stability
Riluzole (Standard)	6-	~3.0 M	1.2 (Low)	Moderate
Bromoriluzole (Derivative)	4-Br, 6-	~5.5 M	2.8 (High)	High
Analog 14 (Piperazine)	2-Substituted	~3.2 M	2.1 (Moderate)	Moderate

• Key Insight: While the 4-Bromo derivative (Bromoriluzole) shows slightly lower absolute potency (

  ) compared to Riluzole, it exhibits superior Use-Dependence . This means it preferentially blocks high-frequency firing neurons (pathological state) while sparing normal low-frequency firing, potentially reducing side effects like sedation.

• Causality: The steric bulk of the bromine atom at C4 likely induces a conformational twist that favors binding to the inactivated state of the sodium channel.

B. Antimicrobial Activity: Thiazolidinone Conjugates

Derivatives formed by condensing the thiophenol core with thiazolidinone rings have shown potent broad-spectrum antibiotic activity, particularly against Gram-positive bacteria.

Target: MurB enzyme (UDP-N-acetylenolpyruvylglucosamine reductase), essential for bacterial cell wall biosynthesis.

Derivative Class	Target Organism	MIC ( g/mL)	Comparison to Std. (Streptomycin)
4-Br-2- -Thiophenol Core	S. aureus	0.10 - 0.25	Comparable (0.15)
Non-fluorinated Analog	S. aureus	> 4.0	Inferior
4-Nitro Analog	E. coli	2.0	Inferior

• Performance Verdict: The trifluoromethoxy group is critical. It forms halogen bonds with amino acid residues (ARG326, SER115) in the MurB active site, significantly increasing binding affinity compared to non-fluorinated analogs.

Mechanism of Action & Signaling Pathways[1]

The following diagram illustrates the dual-pathway mechanism for the neuroprotective activity of the benzothiazole derivatives derived from the scaffold.

Figure 1: Dual mechanism of action. The derivative stabilizes the inactivated state of Na+ channels, preventing the depolarization wave that triggers massive glutamate release, thereby halting the excitotoxic cascade.

Experimental Protocols

Protocol A: Synthesis of 4-Bromo-6-(trifluoromethoxy)benzothiazol-2-amine

This protocol converts the thiophenol scaffold into the bioactive benzothiazole core.

• Starting Material: Dissolve 4-Bromo-2-(trifluoromethoxy)aniline (1.0 eq) (derived from the thiophenol precursor via S-amination or direct purchase) in glacial acetic acid.

  • Note: Alternatively, start with 4-Bromo-2-(trifluoromethoxy)thiophenol , treat with

    to generate the thiolate, then react with Cyanogen Bromide ( ).

• Cyclization: Add Potassium Thiocyanate (KSCN, 4.0 eq) and Bromine (

  , 1.0 eq) dropwise at 0°C.

  • Critical Step: Maintain temperature <5°C to prevent over-bromination of the ring.

• Reaction: Stir at room temperature for 12 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Workup: Neutralize with

  (aq) to pH 8. The precipitate is the crude benzothiazole.

• Purification: Recrystallize from Ethanol/Water.

• Validation:

  -NMR should show absence of SH peak and presence of broad singlet at 7.8 ppm.

Protocol B: Voltage-Clamp Assay for Na⁺ Channel Blockade

Self-validating protocol to determine Use-Dependence.

• Cell Line: HEK293 cells stably expressing human

  or .

• Solutions:

  • Pipette (Intracellular): 140 mM CsF, 10 mM NaCl, 10 mM HEPES (pH 7.3).

  • Bath (Extracellular): 140 mM NaCl, 3 mM KCl, 1 mM

    , 1 mM , 10 mM HEPES.

• Procedure:

  • Establish Whole-Cell configuration. Hold potential at -120 mV.

  • Tonic Block (Resting): Depolarize to -10 mV at low frequency (0.1 Hz). Measure peak current reduction.

  • Phasic Block (Use-Dependent): Depolarize to -10 mV at high frequency (10 Hz) for 20 pulses.

• Calculation:

  • Pass Criteria: A ratio > 2.0 indicates significant use-dependence (therapeutic window).

References

• Synthesis and spectral characterization of related compounds of riluzole. Semantic Scholar. (2025). Detailed synthesis of 4-bromo impurities and derivatives. Link

• Development of Riluzole Analogs with Improved Use-Dependent Inhibition. PubMed Central. (2025). Comparative electrophysiology of trifluoromethoxy benzothiazoles. Link

• Recent insights into antibacterial potential of benzothiazole derivatives. PubMed Central. (2023). Analysis of thiazolidinone derivatives and MurB docking. Link

• Oxidative Chloro- and Bromodifluoromethylation of Thiophenols. ACS Publications. (2025). Methodologies for modifying the thiophenol core. Link

• Biological Activities of Thiophenes and Thiophenols. Encyclopedia MDPI. (2024). Broad overview of the pharmacophore's utility. Link

Sources

• 1. Riluzole series. Synthesis and in vivo "antiglutamate" activity of 6-substituted-2-benzothiazolamines and 3-substituted-2-imino-benzothiazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of Riluzole Analogs with Improved Use-Dependent Inhibition of Skeletal Muscle Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Elemental Profiling: 4-Bromo-2-(trifluoromethoxy)thiophenol

This guide provides a technical comparative analysis of elemental profiling methods for 4-Bromo-2-(trifluoromethoxy)thiophenol , a complex organosulfur compound used in pharmaceutical synthesis.

Executive Summary

4-Bromo-2-(trifluoromethoxy)thiophenol (CAS: 175278-15-6) presents a unique "perfect storm" for elemental analysis: it contains a heavy halogen (Bromine), a reactive light halogen (Fluorine), and a chalcogen (Sulfur) on an aromatic scaffold.

Standard automated CHN analysis is insufficient and potentially hazardous to instrumentation due to the high fluorine content (~20.9%), which reacts with silica combustion tubes to form volatile silicon tetrafluoride (

), leading to low fluorine recovery and instrument corrosion.

Recommendation: The most scientifically robust protocol is a Dual-Method Approach :

• Modified Automated Combustion (CHNS) with specific additives (

  ) for Carbon, Hydrogen, and Sulfur.

• Oxygen Flask Combustion (Schöniger) coupled with Ion Chromatography (CIC) for precise Fluorine and Bromine quantification.

Chemical Context & Theoretical Framework

Before analysis, the theoretical composition must be established to validate experimental data.

• Formula:

• Molecular Weight: 273.07 g/mol

Element	Count	Atomic Mass	Total Mass	Theoretical %
Carbon (C)	7	12.011	84.077	30.79%
Hydrogen (H)	4	1.008	4.032	1.48%
Bromine (Br)	1	79.904	79.904	29.26%
Fluorine (F)	3	18.998	56.994	20.87%
Sulfur (S)	1	32.06	32.06	11.74%
Oxygen (O)	1	15.999	15.999	5.86%

Critical Handling Note: Thiophenols are prone to oxidative dimerization (forming disulfides) upon exposure to air. This results in a loss of Hydrogen (

). Samples should be stored under inert gas ( or ) until the moment of weighing.

Comparative Methodology Guide

Method A: Automated CHNS Analysis (Standard)

• Principle: High-temperature combustion (>900°C) in oxygen; detection via TCD (Thermal Conductivity Detector).

• Status: NOT RECOMMENDED without modification.

• Failure Mode: The trifluoromethoxy group releases highly reactive

  and . In standard quartz columns, this triggers the reaction: .

  • Result: Low Fluorine values, artificially high Hydrogen values (due to water production), and irreversible damage to the combustion tube.

Method B: Automated CHNS (Modified with Additives)

• Principle: Uses specific "Fluorine-resistant" kits.

• Additives: Tungsten Oxide (

  ) or Magnesium Oxide ( ) are added to the sample capsule. These act as "halogen scrubbers" or flux agents to bind Fluorine or prevent silica interaction.

• Performance:

  • C/H/S: Excellent accuracy (

    ).

  • F/Br: Poor. Most automated analyzers cannot simultaneously resolve high concentrations of F and Br due to peak overlap or detector saturation.

• Verdict: Use only for C, H, and S determination.

Method C: Combustion Ion Chromatography (CIC) – The Gold Standard

• Principle: Sample is combusted in a closed vessel (Oxygen Bomb or Schöniger Flask).[1] Gases are absorbed into a liquid matrix (

  ) and analyzed via Ion Chromatography.

• Performance:

  • F/Br/S: Superior accuracy. The closed system prevents volatile loss of

    or .

  • Selectivity: IC columns (e.g., Dionex IonPac AS19) perfectly separate Fluoride (

    ), Bromide ( ), and Sulfate ( ).

• Verdict: MANDATORY for F and Br validation.

Visualizing the Analytical Workflow

The following diagram illustrates the decision logic and workflow for analyzing complex halogenated thiophenols.

Figure 1: Dual-stream analytical workflow ensuring protection of equipment and precision of data for poly-halogenated thiols.

Detailed Experimental Protocol (Combustion IC)

This protocol focuses on Pathway B (CIC), as it is the non-standard, high-skill requirement for this compound.

Phase 1: Sample Preparation

• Weighing: Accurately weigh 2.0 – 3.0 mg of the thiophenol into an ashless cellulose paper or polycarbonate capsule. Note: Do not touch with bare hands; chloride from sweat interferes.

• Wrapper: Fold the paper into a "flag" shape, leaving a fuse strip exposed.

Phase 2: Schöniger Combustion (ASTM D7359 Adapted)

• Absorber Solution: Add 10.0 mL of Absorption Solution (1.5 mM

  + 0.5 mM + 1% ) to a 500 mL Schöniger flask.

  • Why H2O2? To ensure all Sulfur is oxidized to Sulfate (

    ) and prevent Sulfite interference.[2]

  • Why Carbonate? Matches the IC eluent background.

• Ignition: Flush the flask with pure Oxygen (

  ) for 60 seconds. Insert the sample stopper, clamp securely, and ignite via IR trigger or flame.

• Safety: Perform behind a safety shield. The rapid oxidation of trifluoromethoxy groups generates pressure.

• Equilibration: Shake the flask intermittently for 30 minutes to ensure complete absorption of combustion gases (

  , , ).

Phase 3: Ion Chromatography Analysis[4]

• Instrument: Dionex ICS-5000+ (or equivalent) with Conductivity Detector.

• Column: Anion Exchange (e.g., Metrosep A Supp 5 or Dionex IonPac AS19).

• Eluent: 3.2 mM

  / 1.0 mM (Isocratic).

• Flow Rate: 0.7 mL/min.

• Suppressor: Chemical suppression (essential to lower background conductivity).

Expected Chromatogram Order:

• Fluoride (

  ) – Early eluting

• Chloride (

  ) – Trace impurity check

• Bromide (

  ) – Target analyte

• Sulfate (

  ) – Late eluting

Data Analysis & Troubleshooting

Acceptance Criteria

For pharmaceutical intermediates, the industry standard tolerance is

absolute difference from theoretical values.

Element	Theoretical	Acceptable Range	Common Failure Cause
% F	20.87%	20.47% – 21.27%	Low: Reaction with glassware (use plastic/quartz liners). High: Contamination.[3][4]
% Br	29.26%	28.86% – 29.66%	Low: Incomplete combustion (soot visible).
% S	11.74%	11.34% – 12.14%	Low: Formation of instead of (insufficient ).

Troubleshooting the "Fluorine Effect"

If Fluorine recovery is consistently low (<19%):

• Check the Flask: Glass surfaces can etch over time, creating active sites that trap Fluoride. Passivate the flask by running a high-F standard prior to samples.

• Combustion Aid: Add 5 mg of Tungsten Oxide (

  ) to the paper flag. This promotes higher temperature oxidation, ensuring the bonds (strongest in organic chemistry) are fully cleaved.

References

• ASTM International. ASTM D7359-18, Standard Test Method for Total Fluorine, Chlorine, and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC). West Conshohocken, PA, 2018. Link

• Thermo Fisher Scientific. Determination of Halogens and Sulfur in Organic Compounds by Combustion Ion Chromatography (CIC). Application Note 72348. Link

• Ma, Y., et al. "Simultaneous Determination of Fluorine, Chlorine, and Bromine in Organic Compounds by Combustion-Ion Chromatography." Journal of Chromatography A, vol. 1216, no. 12, 2009, pp. 2483-2487.

• Schöniger, W. "The rapid microanalytical determination of halogen in organic substances." Mikrochimica Acta, vol. 43, 1955, pp. 123-129. (Foundational Method).[5]

Sources

• 1. Oxygen Flask Combustion Unit - Orlab Instruments Pvt. Ltd. [orlabindia.com]
• 2. Need to Quantify Halogens in Polymers and Electronics? Try Combustion Ion Chromatography - AnalyteGuru [thermofisher.com]
• 3. WK68866 - New Test Method for Determination of Adsorbable Organic Fluorine in Waters and Waste Waters by Adsorption on Activated Carbon followed by Combustion Ion Chromatography | ASTM [astm.org]
• 4. OI Analytical, Instruments for Chemistry, Gas Chromatography, TOC Analysis [ysi.com]
• 5. A simple and low-cost method for fluoride analysis of plant materials using alkali extraction and ion-selective electrode - PMC [pmc.ncbi.nlm.nih.gov]

Validated Analytical Architectures for 4-Bromo-2-(trifluoromethoxy)thiophenol

CAS Number: 175278-15-6 Formula: C₇H₄BrF₃OS Molecular Weight: 273.07 g/mol [1][2][3]

Executive Summary & Strategic Analysis

In the high-stakes environment of drug development, 4-Bromo-2-(trifluoromethoxy)thiophenol serves as a critical halogenated building block.[4] Its structural integrity is defined by two competing functionalities: the electron-withdrawing trifluoromethoxy (-OCF₃) and bromine groups, and the oxidation-prone thiol (-SH) moiety.[4]

The Analytical Challenge: The primary failure mode in analyzing this compound is not detection sensitivity, but sample integrity . Like most electron-deficient thiophenols, it rapidly dimerizes to its disulfide form (Bis[4-bromo-2-(trifluoromethoxy)phenyl] disulfide) upon exposure to air or basic conditions.[4]

The Solution: A validated analytical strategy must incorporate in-situ stabilization . This guide contrasts two industry-standard architectures:

• High-Performance Liquid Chromatography (HPLC-UV/MS): The preferred method for purity assay and stability testing, utilizing reductive sample preparation.[4]

• Gas Chromatography (GC-MS): The alternative for volatile impurity profiling, requiring derivatization to prevent thermal degradation.[4]

Analytical Decision Matrix

The following decision tree illustrates the logic for selecting the appropriate methodology based on your specific data requirements.

Figure 1: Analytical Decision Tree selecting methodology based on data requirements (Purity vs. Volatility).

Method A: HPLC-UV with Reductive Stabilization (The Gold Standard)[4]

This method is the "Workhorse" for purity determination.[4] It addresses the oxidation risk by incorporating a reducing agent in the sample diluent, ensuring the analyte remains as the monomeric thiol.

Mechanistic Rationale

The -OCF₃ and -Br substituents increase the lipophilicity (LogP ~3.5-4.0), necessitating a strong non-polar stationary phase (C18).[4] The thiol group is stabilized using Tris(2-carboxyethyl)phosphine (TCEP) , which is preferred over DTT because it is effective at lower pH and does not interfere with UV detection as significantly.[4]

Detailed Protocol

Reagents:

• Diluent: Acetonitrile:Water (50:[4]50) containing 5 mM TCEP.[4]

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).[4]

• Mobile Phase B: Acetonitrile (HPLC Grade).[4]

Instrument Parameters:

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.[4]

• Flow Rate: 1.0 mL/min.[4]

• Temperature: 30°C.

• Detection: UV @ 254 nm (Primary), 220 nm (Secondary).[4]

• Injection Volume: 5-10 µL.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	40	Equilibration
10.0	95	Elution of Analyte
12.0	95	Wash
12.1	40	Re-equilibration

| 15.0 | 40 | Stop |[4]

Self-Validating System Suitability:

• Resolution Check: Inject a mixture of the thiol and its disulfide (force oxidation of a small aliquot with H₂O₂).[4] Resolution (Rs) must be > 2.0.

• Precision: 5 replicate injections of standard. RSD < 2.0%.[4][5]

Method B: GC-MS with Derivatization (Alternative)[4]

Direct GC analysis of thiophenols often leads to peak tailing and thermal degradation (disulfide formation in the injector port).[4] Derivatization is mandatory for robust quantitation.[4]

Derivatization Workflow

We utilize Silylation with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).[4] This replaces the active thiol proton with a trimethylsilyl (TMS) group, lowering polarity and preventing oxidation.[4]

Figure 2: Derivatization workflow for GC-MS analysis to prevent thermal degradation.[4]

Detailed Protocol

Sample Preparation:

• Weigh 10 mg sample into a GC vial.[4]

• Add 0.5 mL Anhydrous Pyridine (solvent/catalyst).[4]

• Add 0.2 mL BSTFA + 1% TMCS.

• Cap and heat at 60°C for 30 minutes.

Instrument Parameters:

• Column: DB-5MS UI (30 m x 0.25 mm, 0.25 µm).[4]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[4]

• Injector: Split 20:1 @ 250°C.

• Oven: 50°C (1 min) → 20°C/min → 300°C (hold 3 min).

• MS Source: EI Mode (70 eV).

Comparative Performance Data

The following table summarizes the expected performance metrics based on validated class-standard protocols for halogenated thiophenols.

Metric	Method A: HPLC-UV (Recommended)	Method B: GC-MS (Derivatized)
Linearity (R²)	> 0.999 (10 - 1000 µg/mL)	> 0.995 (1 - 100 µg/mL)
LOD / LOQ	~0.5 µg/mL / ~1.5 µg/mL	~0.05 µg/mL / ~0.15 µg/mL
Precision (RSD)	< 1.0%	< 3.5%
Specificity	High for non-volatile byproducts	High for volatile organics
Robustness	Excellent (with TCEP stabilization)	Moderate (Derivatization dependent)
Major Risk	On-column oxidation (if TCEP omitted)	Moisture sensitivity of BSTFA

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 136653, 4-(Trifluoromethyl)thiophenol. (Used as a structural analog reference for physicochemical properties).[4] [Link][4]

• Andersson, A. (2012). Method development for the determination of thiols using HPLC with fluorescence detection. Umeå University, Faculty of Science and Technology.[4] (Foundational protocol for thiol stabilization and HPLC separation). [Link]

• Guan, J., et al. (2012). Determination of thiophenols with a novel fluorescence labelling reagent: analysis of industrial wastewater samples.[4] Analytical and Bioanalytical Chemistry. (Validation of derivatization strategies for thiophenols). [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. 4-Bromo-2-(trifluoromethoxy)benzenethiol,175278-15-6->Allfluoro pharmaceutical co .ltd [allfluoro.com]
• 3. echemi.com [echemi.com]
• 4. 4-(Trifluoromethyl)thiophenol | C7H5F3S | CID 136653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]